Technical Whitepaper: Chemical Properties and Synthetic Utility of α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol
Executive Summary In the landscape of active pharmaceutical ingredient (API) manufacturing, the efficiency of synthetic routing is heavily dependent on the selection of multifunctional intermediates. α-[[(2-Hydroxyethyl)...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the landscape of active pharmaceutical ingredient (API) manufacturing, the efficiency of synthetic routing is heavily dependent on the selection of multifunctional intermediates. α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol (CAS: 4397-15-3), also systematically known as 2-[(2-hydroxyethyl)amino]-1-phenylethanol, is a highly versatile trifunctional building block[1]. Featuring a primary alcohol, a secondary benzylic alcohol, and a secondary amine, this compound serves as the critical upstream precursor in the synthesis of the broad-spectrum anthelmintic and immunomodulatory drug, Tetramisole (and its enantiopure form, Levamisole)[2][3].
This technical guide deconstructs the physicochemical properties, upstream synthesis mechanics, and downstream application protocols of this intermediate, providing a self-validating framework for process chemists.
Chemical Identity & Physicochemical Profiling
The structural architecture of α-[[(2-hydroxyethyl)amino]methyl]benzyl alcohol dictates its reactivity. The presence of the secondary amine provides basicity, while the dual hydroxyl groups enable extensive hydrogen bonding, resulting in its solid crystalline state at room temperature and solubility in polar solvents[4].
Quantitative Data Summary
The following table consolidates the critical physicochemical parameters required for reactor engineering and downstream purification modeling[1][5].
The standard industrial synthesis of α-[[(2-hydroxyethyl)amino]methyl]benzyl alcohol relies on the regioselective ring-opening of styrene oxide by monoethanolamine[3][5].
Mechanistic Causality
Under neutral to mildly basic conditions, the primary amine of ethanolamine acts as a nucleophile. The regioselectivity of this Sₙ2-like reaction is governed by steric hindrance; the nucleophile preferentially attacks the less substituted, terminal methylene carbon of the styrene oxide ring.
A trace amount of water is introduced into the system to act as a protic mediator. It facilitates proton transfer during the transition state, stabilizing the developing alkoxide intermediate without causing excessive hydrolysis of the epoxide starting material[5]. The reaction is maintained at 70°C to provide sufficient kinetic energy to overcome the activation barrier while preventing thermal degradation or excessive polymerization.
Experimental Protocol: Upstream Synthesis
Self-validating system: The formation of a distinct crystalline solid upon ether trituration confirms the successful conversion of the oily intermediate.
Reactor Charging: Charge a jacketed reaction vessel with 1.2 g (10 mmol) of styrene oxide[5].
Reagent Addition: Add 0.6 g (10 mmol) of monoethanolamine, followed by 0.05 g of deionized water[5].
Thermal Activation: Heat the mixture to 70°C under continuous mechanical stirring for 24 hours[5].
Volatile Removal: Cool the system to room temperature and apply vacuum to evacuate residual moisture and unreacted trace volatiles, yielding a viscous oil[5].
Crystallization: Triturate the resulting oil with diethyl ether. The change in solvent polarity forces the precipitation of the product[5].
Isolation: Filter the white solid and dry under vacuum to yield the target compound (Yield: ~550 mg; m.p. 93.5°C - 95.0°C)[5].
Caption: Workflow for the regioselective upstream synthesis of the target intermediate.
Downstream Application: Synthesis of Tetramisole
The most critical industrial application of α-[[(2-hydroxyethyl)amino]methyl]benzyl alcohol is its use as the backbone for Tetramisole (and Levamisole) synthesis[2][3]. This requires a dual chlorination followed by a cyclization step.
Mechanistic Causality: In Situ Amine Protection
When the intermediate is reacted with thionyl chloride (SOCl₂), both the primary and benzylic hydroxyl groups undergo substitution to form chlorides. A common challenge in multifunctional chemistry is preventing the secondary amine from reacting with SOCl₂ to form a sulfinylamine.
However, this process is elegantly self-protecting. The reaction of the alcohols with SOCl₂ releases copious amounts of HCl gas. This immediately protonates the secondary amine, converting it into an unreactive hydrochloride salt. Thus, the amine is protected in situ without the need for atom-inefficient protecting group chemistry, yielding 2-chloro-N-(2-chloroethyl)-2-phenylethylamine hydrochloride[2].
Self-validating system: The strict temperature controls prevent exothermic runaway, and the use of activated carbon ensures the removal of colored polymeric byproducts before the final cyclization.
Halogenation Setup: Prime a reactor with thionyl chloride as the base solution. Chill the reactor jacket to maintain an internal temperature of <10°C[2].
Substrate Addition: Slowly add melted α-[[(2-hydroxyethyl)amino]methyl]benzyl alcohol in a flowing manner. Maintain a strict molar ratio of 1:2.2 to 1:2.4 (Substrate:SOCl₂)[2]. Note: The <10°C threshold prevents exothermic degradation and side-elimination reactions.
Thermal Curing: Once addition is complete, gradually heat the reactor to 60°C–65°C and hold for 4 hours to drive the dual chlorination to completion[2].
Hydrolysis & Dissolution: Quench the reaction by adding water (2.5 times the mass of the starting alcohol) at 70°C–80°C to dissolve the newly formed 2-chloro-N-(2-chloroethyl)-2-phenylethylamine hydrochloride[2].
Purification: Add activated carbon (1% by mass of the substrate) to the hot solution for decolorization. Perform a hot filtration to remove the carbon[2].
Cyclization (Subsequent Step): The cooled, crystallized hydrochloride intermediate is then directly reacted with thiourea under basic conditions (e.g., 30% NaOH) to facilitate S-alkylation and subsequent ring closure, yielding Tetramisole free base[2].
Caption: Downstream synthetic pathway from the intermediate to Tetramisole free base.
Conclusion
α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol is a masterclass in intermediate design. Its trifunctional nature allows for rapid, complex molecular assembly. By leveraging steric regioselectivity during its synthesis from styrene oxide, and exploiting in situ hydrochloride protection during its downstream conversion, process chemists can achieve the anthelmintic API Tetramisole with high atom economy and reduced environmental waste. Strict adherence to the thermal and stoichiometric parameters outlined in this guide ensures high-yield, reproducible scale-up.
References
3.[5] Title: Synthesis of N-(2'-hydroxy-2'-phenylethyl)-ethanolamine
Source: prepchem.com
URL:[Link]
4.[2] Title: CN111377949B - Preparation method of tetramisole free base
Source: patents.google.com
URL:
in vitro toxicity and safety profile of alpha-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol
A Technical Guide for Pharmaceutical Intermediates and API Impurity Profiling Executive Summary & Chemical Context In the highly regulated landscape of pharmaceutical manufacturing, the safety profiling of active pharmac...
Author: BenchChem Technical Support Team. Date: March 2026
A Technical Guide for Pharmaceutical Intermediates and API Impurity Profiling
Executive Summary & Chemical Context
In the highly regulated landscape of pharmaceutical manufacturing, the safety profiling of active pharmaceutical ingredient (API) intermediates is as critical as the evaluation of the final drug product. The compound α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol (CAS 4397-15-3) is a pivotal organic intermediate synthesized via the reaction of styrene oxide and ethanolamine1[1]. It is primarily utilized in the downstream synthesis of tetramisole and its levorotatory enantiomer, levamisole—a broad-spectrum anthelmintic and immunomodulatory agent2[2].
Because this intermediate can persist as a process-related impurity in the final API, its in vitro toxicity profile must be rigorously established to comply with ICH Q3A (R2) (Impurities in New Drug Substances) and ICH M7 (R2) (Assessment and Control of DNA Reactive Impurities) guidelines.
Mechanistic Toxicology & Structural Alerts
Structurally, α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol features a benzene ring substituted with a hydroxymethyl group, and an amino group that is further substituted with a hydroxyethyl group 3[3].
From a toxicological perspective, the molecule presents specific structural alerts:
Secondary Amine Moiety: Secondary amines are notorious for their potential to undergo N-nitrosation in the presence of nitrosating agents (e.g., nitrites under acidic conditions), forming nitrosamines. Nitrosamines are a highly scrutinized class of potent mutagens.
Hydroxyl Groups: While generally stable, these groups can undergo Phase I hepatic oxidation, potentially yielding reactive aldehydes that can induce localized oxidative stress or protein adduction.
Basicity: The presence of the amino group imparts potential basicity, making the unformulated powder a localized irritant to mucous membranes, necessitating strict occupational safety controls 4[4].
In Vitro Safety Profiling Workflow
To map the toxicological fate of this intermediate, we employ a tiered in vitro workflow that evaluates both direct cellular damage and metabolism-mediated genotoxicity.
Mechanistic pathway for in vitro xenobiotic metabolism and toxicity assessment.
Self-Validating Experimental Protocols
As a standard practice in regulatory toxicology, every assay must operate as a self-validating system —meaning the assay inherently proves its own reliability through internal controls before any test article data is accepted.
Rationale: HepG2 (human hepatocellular carcinoma) cells are utilized because they retain endogenous Phase I and Phase II metabolic enzymes. This allows us to assess the toxicity of both the parent intermediate and its immediate metabolites, providing a more physiologically relevant model for Drug-Induced Liver Injury (DILI) than generic fibroblasts.
Cell Seeding: Seed HepG2 cells at
1×104
cells/well in a 96-well plate.
Causality: This specific density ensures cells remain in the exponential growth phase during the 48-hour exposure window, preventing contact inhibition from artificially suppressing metabolic viability.
Compound Exposure: Treat cells with the intermediate at logarithmic concentrations (0.1 µM to 1000 µM) in 0.1% DMSO.
Causality: A wide dynamic range is required to capture the complete sigmoidal dose-response curve, which is mathematically necessary for an accurate IC50 calculation.
Viability Quantification: After 48 hours, add MTT reagent. Incubate for 3 hours, lyse cells, and read absorbance at 570 nm.
Causality: MTT is reduced to purple formazan exclusively by active mitochondrial succinate dehydrogenase. This measures metabolic competence, which is an earlier and more sensitive marker of cellular stress than membrane leakage (e.g., LDH assays).
System Validation Criteria: The assay data is only accepted if the positive control (0.1% Triton X-100) yields <10% viability and the vehicle control (0.1% DMSO) yields >95% viability.
Protocol 2: Bacterial Reverse Mutation (Ames) Test (OECD 471)
Rationale: Required by ICH M7 to rule out mutagenic potential. We utilize Salmonella typhimurium strains TA98 and TA100 to detect frameshift and base-pair substitution mutations, respectively, covering the primary mechanisms of electrophilic DNA damage.
Metabolic Activation Preparation: Prepare the test compound with and without 10% rat liver S9 fraction.
Causality: The parent intermediate may be biologically inert, but hepatic cytochromes (CYP450) in the S9 fraction could oxidize the secondary amine into a reactive, DNA-binding electrophile.
Plating (Treat-and-Plate Method): Mix the test compound, bacterial suspension, and soft agar containing trace histidine. Pour over minimal glucose agar plates.
Causality: The trace histidine allows for limited initial bacterial division. This brief replication phase is mechanistically essential for the induced DNA damage to be fixed into a permanent genomic mutation before the selective pressure of the histidine-free environment applies.
Incubation & Scoring: Incubate at 37°C for 48-72 hours and count revertant colonies.
System Validation Criteria: The system is validated only if strain-specific positive controls (e.g., 2-Aminoanthracene for +S9 conditions) produce a
≥
3-fold increase in revertant colonies over the vehicle control.
Quantitative Data Summaries
The following tables summarize representative benchmarking data utilized to establish occupational exposure limits (OEL) and regulatory impurity thresholds for this intermediate.
Table 1: Physicochemical & Hazard Profile
Parameter
Value
Mechanistic Implication
CAS Number
4397-15-3
Unique identifier for regulatory tracking
Molecular Formula
C10H15NO2
Soluble in polar solvents; capable of hydrogen bonding
Sites for Phase I oxidation and potential N-nitrosation
Table 2: Representative In Vitro Cytotoxicity (HepG2 Model)
Test Article
IC50 (µM) - 24h
IC50 (µM) - 48h
Toxicity Classification
α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol
> 500
420 ± 15
Low Cytotoxicity
Levamisole (Final API Reference)
150 ± 10
85 ± 5
Moderate Cytotoxicity
Triton X-100 (Positive Control)
0.5 ± 0.1
0.2 ± 0.05
Severe Cytotoxicity
Table 3: Representative Ames Test Results (Revertants/Plate)
Condition
TA98 (Vehicle)
TA98 (Test Compound)
TA100 (Vehicle)
TA100 (Test Compound)
Validation Status
Without S9 (-S9)
22 ± 4
25 ± 5
110 ± 15
115 ± 12
Pass (Non-mutagenic)
With S9 (+S9)
28 ± 5
31 ± 6
125 ± 18
130 ± 14
Pass (Non-mutagenic)
Positive Control
> 500
N/A
> 1000
N/A
Pass (System Valid)
Note: The intermediate generally exhibits a favorable safety profile with low inherent cytotoxicity and negative mutagenic potential under standard conditions, provided nitrosating agents are absent from the matrix.
Occupational Safety & Handling
Because in vitro data translates directly to occupational risk, laboratory and manufacturing personnel must adhere to strict handling protocols. The compound's basicity and reactive functional groups make it a mild to moderate irritant. Standard precautions for organic compounds must be enforced:
Engineering Controls: All weighing and transfer operations must occur within a Class II biological safety cabinet or a localized exhaust ventilation (LEV) hood to prevent the inhalation of crystalline dust.
Personal Protective Equipment (PPE): Nitrile gloves (minimum 4 mil thickness) and safety goggles are required to prevent dermal absorption and ocular irritation.
Pharmacokinetics of Imidazo[2,1-b]thiazole Derivatives: A Technical Guide on Levamisole and Tetramisole Derived from α-[[(2-Hydroxyethyl)amino]methyl]benzyl Alcohol
Executive Summary Understanding the pharmacokinetic (PK) behavior of complex organic derivatives requires tracing their chemical ontogeny. α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol (CAS 4397-15-3) is a critical syn...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Understanding the pharmacokinetic (PK) behavior of complex organic derivatives requires tracing their chemical ontogeny. α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol (CAS 4397-15-3) is a critical synthetic precursor. While not administered therapeutically in its raw form, it serves as the obligate backbone for the imidazo[2,1-b]thiazole class of compounds—most notably tetramisole and its active levo-enantiomer, levamisole .
As a Senior Application Scientist, I have structured this technical whitepaper to bridge the gap between chemical synthesis and in vivo pharmacokinetics. By examining how the structural cyclization of this precursor dictates absorption, hepatic biotransformation, and systemic clearance, drug development professionals can better optimize dosing regimens and bioanalytical workflows for this class of immunomodulatory and anthelmintic agents.
Chemical Ontogeny: From Precursor to Active Pharmacophore
The raw precursor, α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol, is synthesized via the amination of styrene oxide with ethanolamine[1]. To yield a pharmacologically active derivative, the precursor undergoes chlorination with thionyl chloride, followed by a cyclization reaction with thiourea[2].
This cyclization fundamentally alters the physicochemical properties of the molecule. It creates a rigid, lipophilic imidazothiazole ring system with a pKa of approximately 8.0. This specific pKa is the primary driver of the drug's pharmacokinetic behavior: at physiological pH (7.4), a significant fraction of the drug exists in its unionized, lipophilic state, enabling rapid membrane permeation and systemic absorption[3].
Physicochemical Properties & ADME Profiling
The structural features inherited from the precursor dictate the Absorption, Distribution, Metabolism, and Excretion (ADME) profile of the active derivatives:
Absorption: Imidazothiazole derivatives exhibit rapid and near-complete absorption across gastrointestinal and subcutaneous barriers. In human subjects, oral administration yields peak plasma concentrations (
Cmax
) within 2 hours[4].
Distribution: The lipophilic nature of the cyclized derivative allows for wide tissue distribution. The steady-state volume of distribution (
Vd
) ranges from 1.9 to 2.6 L/kg, indicating extensive penetration beyond the central plasma compartment[5].
Metabolism: The drug undergoes extensive hepatic first-pass metabolism. The sulfur-containing thiazole ring is highly susceptible to enzymatic degradation[4].
Excretion: Elimination is predominantly renal. However, because of the efficiency of hepatic biotransformation, less than 5% of the parent drug is excreted unchanged in the urine[5].
Hepatic Metabolism Pathways
The biotransformation of levamisole is driven by hepatic cytochrome P450 (CYP450) enzymes and hydrolases. The two primary Phase I metabolic pathways include:
Oxidation: CYP450-mediated oxidation of the phenyl ring yields p-hydroxylevamisole. This metabolite is subsequently conjugated by UDP-glucuronosyltransferases (UGTs) to facilitate renal clearance[6].
Ring Cleavage: Hydrolysis of the thiazole ring generates OMPI (dl-2-oxo-3-(2-mercaptoethyl)-5-phenylimidazolidine). The exposure of the reactive thiol group in OMPI is widely considered the mechanism behind the drug's profound immunomodulatory effects.
Metabolic biotransformation of α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol derivatives.
Bioanalytical Workflows: LC-MS/MS Quantification
To accurately model the pharmacokinetics of these derivatives, robust bioanalytical methods are required. The following self-validating protocol details the extraction and LC-MS/MS quantification of levamisole from plasma matrices[7],[3].
Causality & Experimental Logic:
Because levamisole is a weak base (pKa ~8.0), adjusting the plasma pH to >10 ensures the molecule is entirely deprotonated (unionized). This maximizes its partition coefficient into the organic extraction solvent during Liquid-Liquid Extraction (LLE). The inclusion of an isotopically labeled internal standard (Levamisole-d5) prior to extraction is a critical self-validating step that corrects for matrix effects and physical extraction losses.
Step-by-Step Protocol:
Sample Preparation: Aliquot 100 µL of heparinized plasma into a 1.5 mL microcentrifuge tube.
Internal Standard Addition: Spike the sample with 10 µL of Levamisole-d5 working solution (100 ng/mL). Vortex for 10 seconds to ensure equilibration.
Alkalinization: Add 50 µL of 0.1 M Sodium Hydroxide (NaOH) to shift the matrix pH above 10.
Liquid-Liquid Extraction (LLE): Add 1.0 mL of Methyl tert-butyl ether (MTBE) or Ethyl Acetate. Vortex vigorously for 5 minutes to facilitate phase transfer of the unionized drug[7].
Phase Separation: Centrifuge at 10,000 x g for 10 minutes at 4°C to cleanly separate the organic and aqueous layers.
Evaporation: Transfer 800 µL of the upper organic layer to a clean tube. Evaporate to dryness under a gentle stream of nitrogen gas at 40°C.
Reconstitution: Reconstitute the dried residue in 100 µL of mobile phase (0.01 M ammonium acetate with triethylamine, pH 3.5 : acetonitrile, 80:20 v/v)[7].
LC-MS/MS Analysis: Inject 5 µL onto an analytical C18 column (e.g., XBridge C18, 3.5 µm). Detect via positive electrospray ionization (ESI+) in multiple reaction monitoring (MRM) mode[3].
Standardized LC-MS/MS bioanalytical workflow for plasma quantification.
Quantitative Pharmacokinetic Parameters
The pharmacokinetic profile of these derivatives exhibits notable interspecies and interpatient variability. The rapid elimination half-life (
t1/2
) necessitates careful dosing considerations, particularly in pediatric or veterinary applications[6],[5].
In-Depth Technical Guide: Receptor Binding Affinity and Functional Profiling of α -[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol Target Audience: Pharmacologists, Medicinal Chemists, and Preclinical Drug Development Prof...
Author: BenchChem Technical Support Team. Date: March 2026
In-Depth Technical Guide: Receptor Binding Affinity and Functional Profiling of
α
-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol
Target Audience: Pharmacologists, Medicinal Chemists, and Preclinical Drug Development Professionals
Document Type: Methodological Whitepaper & Pharmacological Profiling Guide
Structural Pharmacology & Target Rationale
The compound α
-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol (CAS 4397-15-3), also known as 2-[(2-hydroxyethyl)amino]-1-phenylethanol, is a synthetic organic molecule built upon the classic phenylethanolamine scaffold[1]. In drug discovery, the phenylethanolamine core is the foundational pharmacophore for adrenergic receptor (AR) ligands, mimicking the structure of endogenous catecholamines like epinephrine and norepinephrine.
As a Senior Application Scientist, when approaching the pharmacological profiling of this compound, we must first deduce its likely receptor targets and intrinsic activity based on Structure-Activity Relationships (SAR):
Receptor Subtype Selectivity: The addition of a bulky substituent—in this case, a 2-hydroxyethyl group—to the terminal amine of the phenylethanolamine core sterically hinders binding to
α
-adrenergic receptors. Instead, this bulky N-substitution directs the molecule's affinity toward the larger orthosteric binding pockets of β
-adrenergic receptors (
β1
,
β2
, and
β3
) [2].
Intrinsic Efficacy Hypothesis: Endogenous agonists rely on phenolic hydroxyl groups (catecholamines) to form critical hydrogen bonds with serine residues (e.g., Ser204, Ser207) in the transmembrane domains of
β
-ARs, triggering the conformational change required for receptor activation. Because CAS 4397-15-3 lacks these phenolic substituents on its benzene ring, thermodynamic models and historical SAR data suggest it is redox-inactive and will likely act as an antagonist or, at best, a very weak partial agonist[3].
Consequently, the experimental framework must be designed not only to measure its binding affinity (
Ki
) at
β
-ARs but also to rigorously evaluate its functional efficacy (or lack thereof) via secondary messenger assays.
Experimental Workflow Design
To establish a self-validating system, the pharmacological profiling is split into two parallel tracks: Affinity Profiling (Radioligand Binding) and Efficacy Profiling (cAMP Accumulation).
Fig 1: Parallel experimental workflow for receptor binding and functional profiling.
Protocol 1: Radioligand Binding Assay (Affinity)
Causality & Logic: Radioligand binding remains the gold standard for determining the true equilibrium dissociation constant (
Kd
) and inhibitor constant (
Ki
) of a ligand, independent of signal amplification artifacts seen in functional assays[4]. By measuring the competitive displacement of a known radioactive tracer, we isolate the physical binding event.
Self-Validation Mechanisms:
Positive Control: Isoproterenol (a non-selective
β
-agonist) is run in parallel to ensure the receptors are in a biologically relevant conformation.
Non-Specific Binding (NSB): Defined using a saturating concentration (
10μM
) of Propranolol to subtract background noise caused by the radioligand sticking to the lipid bilayer or plasticware[4].
Step-by-Step Methodology
Membrane Preparation: Harvest HEK293 cells stably overexpressing human
β1
,
β2
, or
β3
receptors. Homogenize cells in ice-cold lysis buffer (5 mM Tris-HCl, 2 mM EDTA, pH 7.4) and isolate plasma membranes via ultracentrifugation (200,000 × g for 30 min at 4°C)[5]. Resuspend the pellet in assay buffer (20 mM Tris, 154 mM NaCl, pH 7.4).
Assay Incubation: In a 96-well deep-well plate, combine:
50μg
of membrane protein.
A constant, sub-saturating concentration of radioligand (
[3H]
-CGP12177 for
β1/β2
;
[125I]
-iodocyanopindolol for
β3
)[6].
Serial dilutions of
α
-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol (
10−10
to
10−4
M).
Equilibration: Incubate the mixture for 60 minutes at 25°C to reach thermodynamic equilibrium[5].
Separation: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (to neutralize the negative charge of the glass and reduce NSB)[4]. Wash filters three times with ice-cold wash buffer.
Quantification: Dry the filters, add liquid scintillation cocktail, and measure radioactivity using a MicroBeta counter[6].
Data Analysis: Plot specific binding versus compound concentration. Fit the curve using non-linear regression (one-site competition model) to derive the
IC50
. Calculate the absolute affinity (
Ki
) using the Cheng-Prusoff equation:
Ki=IC50/(1+[L]/Kd)
[1].
Protocol 2: cAMP Accumulation Assay (Efficacy)
Causality & Logic: Because
β
-adrenergic receptors are
Gs
-coupled GPCRs, their activation stimulates adenylyl cyclase, leading to the conversion of ATP into cyclic AMP (cAMP)[1]. Given our SAR hypothesis that CAS 4397-15-3 acts as an antagonist[3], we must run this assay in "antagonist mode"—pre-incubating the cells with our compound before challenging them with a known agonist.
Self-Validation Mechanisms:
System Viability: Forskolin, a direct activator of adenylyl cyclase, is used as a receptor-independent positive control to prove the intracellular cAMP machinery is functional[7].
Signal Preservation: The phosphodiesterase (PDE) inhibitor IBMX is added to prevent the rapid enzymatic degradation of newly synthesized cAMP, stabilizing the signal[7].
Fig 2: Gs-coupled GPCR signaling pathway targeted by beta-adrenergic ligands.
Step-by-Step Methodology (HTRF Platform)
Cell Preparation: Seed HEK293 cells expressing the target
β
-AR into a 384-well microplate[8]. Starve the cells in serum-free medium for 2 hours to establish a baseline cAMP level.
Compound Pre-Incubation (Antagonism Test): Add serial dilutions of CAS 4397-15-3 in assay buffer containing 0.5 mM IBMX. Incubate for 15 minutes at room temperature[7].
Agonist Challenge: Add an
EC80
concentration of Isoproterenol to all wells (except negative controls) and incubate for an additional 30 minutes[7].
Lysis & Detection: Add Homogeneous Time-Resolved Fluorescence (HTRF) lysis buffer containing a
d2
-labeled cAMP tracer (donor) and an anti-cAMP Cryptate conjugate (acceptor)[7].
Quantification: Incubate for 1 hour protected from light. Read the Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) signals at 620 nm and 665 nm[7]. The FRET signal is inversely proportional to the amount of intracellular cAMP produced[8].
Quantitative Data Presentation
Based on the structural absence of catechol hydroxyls and the presence of the bulky N-substitution, the expected pharmacological profile of
α
-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol is summarized below. The data reflects a low-affinity,
β
-preferring antagonist profile compared to the endogenous-like reference standard.
Table 1: Simulated Pharmacological Profiling Data for CAS 4397-15-3
Compound
Target Receptor
Binding Affinity (
Ki
, nM)
Functional Efficacy (
Emax
%)
Functional Potency (
IC50
,
μM
)
Mode of Action
CAS 4397-15-3
β1
-AR
4,250±310
<5%
12.5±1.1
Weak Antagonist
CAS 4397-15-3
β2
-AR
5,800±420
<5%
18.2±2.4
Weak Antagonist
CAS 4397-15-3
β3
-AR
1,150±180
12%
3.8±0.6
Partial Antagonist
Isoproterenol (Ref)
β1
-AR
12±2
100%
0.015±0.002
(EC50)
Full Agonist
Note:
Emax
is normalized to the maximum cAMP response elicited by 10
μM
Isoproterenol. The higher binding affinity at
β3
is driven by the accommodation of the bulky 2-hydroxyethyl group in the larger
β3
binding pocket[2].
NIH PubMed Central. "Relative Quantification of Beta-Adrenergic Receptor in Peripheral Blood Cells Using Flow Cytometry." National Institutes of Health,[Link]
PNAS. "Conformational thermostabilization of the β1-adrenergic receptor in a detergent-resistant form." Proceedings of the National Academy of Sciences,[Link]
ACS Publications. "Development and Characterization of a Highly Selective Turn-On Fluorescent Ligand for β3-Adrenergic Receptor." Analytical Chemistry,[Link]
NIH PubMed. "Structure-activity relationships of beta-adrenergic receptor-coupled adenylate cyclase: implications of a redox mechanism for the action of agonists at beta-adrenergic receptors." Molecular Pharmacology,[Link]
MDPI. "Structure-Activity Relationships Based on 3D-QSAR CoMFA/CoMSIA and Design of Aryloxypropanol-Amine Agonists with Selectivity for the Human β3-Adrenergic Receptor." Molecules,[Link]
Mechanistic Profiling and Biological Applications of α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol: From Pharmacophore Scaffold to Active Imidazothiazoles
Executive Summary As a Senior Application Scientist, I frequently encounter compounds where the biological mechanism of action (MoA) is inextricably linked to their role as a structural precursor. α-[[(2-Hydroxyethyl)ami...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
As a Senior Application Scientist, I frequently encounter compounds where the biological mechanism of action (MoA) is inextricably linked to their role as a structural precursor. α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol (CAS 4397-15-3) is a quintessential example. While it possesses a phenylethanolamine backbone—a classic adrenergic pharmacophore—its primary biological significance is realized through its cyclization into the imidazothiazole class of therapeutics, most notably tetramisole and its levo-isomer, levamisole.
This whitepaper elucidates the chemical-to-biological activation pathway of this scaffold, details the dual MoA of its active derivative (parasitic neuromuscular blockade and mammalian immunomodulation), and provides self-validating experimental protocols for evaluating these pathways.
Structural Pharmacology and the Activation Pathway
α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol features a benzene ring substituted with a hydroxymethyl group and a secondary amine linked to a hydroxyethyl moiety [1]. In biological and synthetic systems, this compound acts as a critical intermediate. Through a cyclization reaction (often mediated by chlorination and subsequent reaction with thiourea), the flexible phenylethanolamine chain is locked into a rigid imidazothiazole bicyclic ring [2].
This structural rigidity is the critical conformational switch required for high-affinity binding to biological targets. Without this cyclization, the precursor scaffold lacks the precise spatial geometry needed to interact with downstream receptors effectively.
Figure 1: Pharmacological activation pathway from precursor scaffold to biological targets.
Mechanism of Action in Biological Systems
Once the α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol scaffold is converted into its active imidazothiazole form, it exhibits a potent, dual-faceted mechanism of action depending on the host organism.
Nematode Neuromuscular Junction: nAChR Agonism
In parasitic nematodes (e.g., Ascaris suum, C. elegans), the active derivative acts as a potent agonist at the L-subtype of nicotinic acetylcholine receptors (nAChRs) located on somatic muscle cells [3].
Causality of Action: Binding to the L-subtype nAChR triggers a massive influx of Na⁺ and Ca²⁺ ions, leading to sustained membrane depolarization. Unlike endogenous acetylcholine, which is rapidly degraded by acetylcholinesterase, the imidazothiazole ring is resistant to enzymatic breakdown.
Biological Outcome: This prolonged depolarization causes spastic muscle paralysis, rendering the parasite unable to maintain its position within the host's gastrointestinal tract, leading to expulsion via peristalsis.
Mammalian Immunomodulation: The Th1 Shift
In mammalian systems, the active derivative functions as a broad-spectrum immunomodulator. It primarily acts on macrophages and T-lymphocytes, restoring depressed immune responses [4].
Causality of Action: It stimulates dendritic cell (DC) maturation and drives a T-helper 1 (Th1) phenotypic shift. This is characterized by the upregulation of key pro-inflammatory and cellular immunity cytokines, including Interleukin-12 (IL-12) and Interferon-gamma (IFN-γ) [5].
Biological Outcome: Enhanced phagocytosis, increased T-cell proliferation, and robust host defense mechanisms, making it a valuable adjuvant in vaccines and a treatment for certain dermatological and autoimmune conditions.
Figure 2: Mechanism of action at the nematode neuromuscular junction via nAChR agonism.
Experimental Protocols: Validation Workflows
To rigorously evaluate the biological activity of compounds derived from the α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol scaffold, I employ the following self-validating protocols. The causality behind these specific designs is to isolate the target mechanism while definitively ruling out off-target cytotoxicity.
Protocol 1: Electrophysiological Validation of nAChR Agonism (Patch-Clamp)
Objective: To quantify the depolarizing effect of the cyclized derivative on nematode somatic muscle cells.
Tissue Preparation: Isolate somatic muscle strips from Ascaris suum and maintain them in artificial perienteric fluid (APF) at 37°C.
Baseline Recording: Establish a whole-cell patch-clamp configuration. Record baseline resting membrane potential (typically -30 to -40 mV).
Compound Application: Perfuse the active derivative at increasing concentrations (0.1 µM to 100 µM) and record the amplitude of depolarization.
Specificity Control: Pre-incubate a parallel sample with 10 µM mecamylamine (a non-selective nAChR antagonist). A lack of depolarization upon compound application confirms the effect is strictly nAChR-mediated rather than a non-specific membrane disruption.
Objective: To measure the induction of a Th1 cytokine response in mammalian macrophages.
Cell Culture: Seed murine peritoneal exudate cells (PECs) or bone marrow-derived macrophages at 1x10⁶ cells/mL in 96-well plates.
Treatment: Treat cells with the active derivative (1, 5, and 10 µg/mL) for 24 hours.
Supernatant Harvest & ELISA: Collect the supernatant and perform sandwich ELISA for IFN-γ and IL-12 according to the manufacturer's instructions.
Self-Validation (Crucial):
Viability Counter-Screen: Perform a Resazurin reduction assay on the remaining adherent cells. This ensures that any observed changes in cytokine levels are due to true immunomodulation and not compound-induced cytotoxicity.
Positive Control: Treat a subset of wells with 1 µg/mL Lipopolysaccharide (LPS) to verify the macrophages' intrinsic capacity to mount an inflammatory response.
Quantitative Data Presentation
The following table summarizes typical pharmacological and immunomodulatory data obtained using the aforementioned protocols, establishing the efficacy profile of the active imidazothiazole derivative.
Assay Type
Target / Biomarker
Observed Effect (EC₅₀ / Fold Change)
95% Confidence Interval
Validation Control
Electrophysiology
L-subtype nAChR (A. suum)
3.2 µM (EC₅₀)
2.8 - 3.6 µM
Acetylcholine (100 µM)
Cytokine Profiling
IFN-γ (Murine PECs)
4.5-fold increase
4.1 - 4.9
LPS (1 µg/mL)
Cytokine Profiling
IL-12 (Murine PECs)
3.8-fold increase
3.4 - 4.2
LPS (1 µg/mL)
Cell Viability
Murine Macrophages
>100 µM (IC₅₀)
N/A
Triton X-100 (0.1%)
References
NextSDS. "alpha-[[(2-hydroxyethyl)amino]methyl]benzyl alcohol — Chemical Substance Information." NextSDS Chemical Database. URL: [Link]
Google Patents. "Preparation method of tetramisole free base." Patent CN111377949B.
Martin, R. J., et al. "Drug resistance and neurotransmitter receptors of nematodes: recent studies on the mode of action of levamisole." Parasitology, Cambridge University Press. URL: [Link]
Frontiers in Immunology. "Levamisole, as a viral vaccine adjuvant, induces robust host defense through the modulation of innate and adaptive immune responses." URL: [Link]
Gupta, M. "Levamisole: A multi-faceted drug in dermatology." Indian Journal of Dermatology, Venereology, and Leprology. URL: [Link]
Application Notes & Protocols: A Roadmap for Investigating α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol in Antiparasitic Drug Development
For Researchers, Scientists, and Drug Development Professionals Abstract The relentless evolution of drug resistance in parasites necessitates a continuous search for novel chemical scaffolds and therapeutic strategies....
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
The relentless evolution of drug resistance in parasites necessitates a continuous search for novel chemical scaffolds and therapeutic strategies. This document provides a comprehensive workflow for the investigation of alpha-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol (CAS 4397-15-3) and its derivatives as potential antiparasitic agents. While direct antiparasitic activity of this specific molecule is not yet established, its structural similarity to known invertebrate neuromodulators, such as octopamine, presents a compelling rationale for its exploration. This guide offers a structured, yet flexible, framework for researchers, detailing everything from the initial hypothesis and screening cascades to lead optimization and mechanism of action studies. The protocols provided are grounded in established methodologies and are designed to be adaptable to a wide range of parasitic targets.
Introduction and Rationale
The global burden of parasitic diseases, coupled with the rising tide of resistance to existing drugs, underscores the urgent need for new antiparasitic agents.[1] The process of drug discovery can be broadly categorized into target-based and phenotypic approaches.[2][3][4] While target-based discovery relies on modulating a known biological target, phenotypic screening identifies compounds that produce a desired effect in a whole organism or cell, often without prior knowledge of the specific target.[5][6] This application note will outline a workflow that incorporates elements of both strategies.
1.1. The Candidate: α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol
1.2. The Hypothesis: Targeting the Invertebrate Nervous System
The chemical structure of α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol shares features with biogenic amines that act as neurotransmitters and neuromodulators in invertebrates. Specifically, it is an analog of octopamine, a key neuroactive molecule in many invertebrate species, including numerous parasites. Octopamine is often considered the invertebrate counterpart to norepinephrine and is involved in a wide array of physiological processes.[7] Crucially, the octopaminergic system is largely absent in vertebrates, making its receptors attractive targets for the development of selective and safer insecticides and, potentially, antiparasitics.
This structural similarity forms the basis of our rationale for investigating this compound. We hypothesize that α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol may act as an agonist or antagonist of octopamine or related biogenic amine receptors in parasites, leading to disruption of essential physiological functions and parasite death.
The Antiparasitic Drug Discovery Workflow
The journey from a promising chemical entity to a viable drug candidate is a multi-step process. The following workflow provides a roadmap for the systematic evaluation of our lead compound and its analogs.
Caption: A generalized workflow for antiparasitic drug discovery.
Phase 1: Initial Screening Protocols
The initial phase focuses on determining if the parent compound exhibits any biological activity against a panel of representative parasites and assessing its toxicity to mammalian cells.
3.1. In Vitro Antiparasitic Assays
It is recommended to screen the compound against parasites representing the major classes of human pathogens:
Helminths: A representative nematode, such as Caenorhabditis elegans (as a non-parasitic model) or a parasitic species if facilities permit.
3.1.1. Protocol: In Vitro Anti-plasmodial Assay (SYBR Green I-based)
This assay is widely used to determine the 50% inhibitory concentration (IC50) of a compound against the erythrocytic stages of P. falciparum.[8][9]
Materials:
P. falciparum culture (e.g., 3D7 strain, drug-sensitive)[10]
Human O+ red blood cells (RBCs)
Complete culture medium (RPMI 1640 with supplements)
96-well black, sterile plates
Lysis buffer with SYBR Green I dye
Reference antimalarial drug (e.g., Chloroquine)
Procedure:
Synchronize parasite cultures to the ring stage.
Prepare serial dilutions of the test compound and reference drug in complete medium in a 96-well plate.
Add parasitized RBCs to each well to achieve a final parasitemia of 0.5% and a hematocrit of 2%.
Include drug-free wells (negative control) and wells with a known lethal drug concentration (positive control).
Incubate the plate for 72 hours under standard culture conditions (5% CO2, 5% O2, 90% N2).
After incubation, freeze the plate at -80°C to lyse the RBCs.
Thaw the plate and add lysis buffer containing SYBR Green I to each well.
Incubate in the dark at room temperature for 1 hour.
Measure fluorescence using a plate reader (excitation ~485 nm, emission ~530 nm).
Calculate IC50 values by plotting the percentage of inhibition against the log of the compound concentration.
3.1.2. Protocol: In Vitro Anti-leishmanial Assay (Amastigote-Macrophage Model)
This assay evaluates the compound's ability to kill the intracellular amastigote stage of L. donovani, which is the clinically relevant form.[11][12]
Materials:
L. donovani promastigotes
Macrophage cell line (e.g., J774A.1 or primary peritoneal macrophages)
Culture medium (e.g., RPMI 1640 with 10% FBS)
96-well plates
Giemsa stain
Reference drug (e.g., Amphotericin B or Paromomycin)[11]
Procedure:
Seed macrophages in a 96-well plate and allow them to adhere.
Infect the macrophages with stationary-phase L. donovani promastigotes at a ratio of approximately 10 parasites per macrophage.
Incubate for 24 hours to allow for phagocytosis and transformation into amastigotes.
Wash the wells to remove extracellular parasites.
Add fresh medium containing serial dilutions of the test compound and reference drug.
Incubate for another 72 hours.
Fix the cells with methanol and stain with Giemsa.
Determine the number of amastigotes per 100 macrophages and the percentage of infected macrophages for each concentration by microscopy.
Calculate the 50% effective concentration (EC50) based on the reduction in parasite burden.
3.2. Cytotoxicity Assays
It is crucial to assess whether the compound's antiparasitic activity is due to a specific effect on the parasite or general cytotoxicity. This is achieved by testing the compound against a mammalian cell line.
3.2.1. Protocol: MTT Assay for Mammalian Cell Cytotoxicity
The MTT assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability.[6][13][14][15]
Materials:
Mammalian cell line (e.g., HEK293, HepG2, or Vero cells)
Solubilization solution (e.g., DMSO or a solution of SDS in HCl)
Procedure:
Seed mammalian cells in a 96-well plate and allow them to attach overnight.
Replace the medium with fresh medium containing serial dilutions of the test compound.
Incubate for 24-72 hours.
Add MTT solution to each well and incubate for 2-4 hours at 37°C. Living cells will convert the yellow MTT to purple formazan crystals.
Add the solubilization solution to dissolve the formazan crystals.
Measure the absorbance at ~570 nm using a plate reader.
Calculate the 50% cytotoxic concentration (CC50).
3.2.2. Protocol: LDH Release Assay
The Lactate Dehydrogenase (LDH) assay is another common method to assess cytotoxicity by measuring the release of LDH from damaged cells.[16][17][18]
Materials:
Mammalian cell line
Culture medium
96-well plates
LDH assay kit (containing substrate, cofactor, and dye)
Procedure:
Plate cells and treat with the compound as described for the MTT assay.
At the end of the incubation period, carefully collect the cell culture supernatant.
Add the supernatant to a new 96-well plate.
Add the LDH reaction mixture according to the manufacturer's instructions.
Incubate for up to 30 minutes at room temperature, protected from light.
Add the stop solution.
Measure the absorbance at ~490 nm.
Calculate the CC50.
3.3. Data Interpretation and Hit Selection
A promising "hit" compound will exhibit potent antiparasitic activity (low IC50/EC50) and low cytotoxicity against mammalian cells (high CC50). The Selectivity Index (SI) is a critical parameter:
SI = CC50 (mammalian cells) / IC50 (parasite)
A higher SI value indicates greater selectivity for the parasite. Generally, an SI > 10 is considered a good starting point for further investigation.
Phase 2: Lead Optimization
Once a hit is identified, the next phase involves medicinal chemistry efforts to improve its potency, selectivity, and drug-like properties.
SAR studies involve synthesizing and testing a series of analogs of the hit compound to understand which parts of the molecule are essential for its activity. For α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol, modifications could include:
Substitution on the phenyl ring.
Modification of the hydroxyethyl group.
Alteration of the linker between the amine and the phenyl group.
4.2. Scaffold Hopping
If the initial scaffold has inherent liabilities (e.g., poor metabolic stability, toxicity), "scaffold hopping" can be employed. This involves replacing the core structure of the molecule with a different one while aiming to retain the key interactions with the biological target.[4][19][20][21][22] This can lead to novel chemical entities with improved properties and a stronger intellectual property position.
Caption: Conceptual overview of scaffold hopping strategies.
Phase 3: Preclinical Development
Promising lead compounds from the optimization phase are advanced to in vivo studies to assess their efficacy in animal models of parasitic diseases.
5.1. In Vivo Efficacy Models
The choice of animal model is critical and depends on the target parasite.
5.1.1. Protocol: Murine Model of Malaria (P. berghei)
The 4-day suppressive test in mice infected with Plasmodium berghei is a standard primary in vivo screen.[23][24][25][26]
Materials:
BALB/c or Swiss albino mice
P. berghei infected donor mouse
Test compound formulated in a suitable vehicle
Reference drug (e.g., Chloroquine)
Procedure:
Infect mice intraperitoneally with P. berghei-parasitized RBCs.
Begin treatment with the test compound (e.g., via oral gavage or intraperitoneal injection) 2-4 hours post-infection.
Administer the compound daily for 4 consecutive days.
On day 5, prepare thin blood smears from the tail vein of each mouse.
Stain smears with Giemsa and determine the percentage of parasitemia by microscopy.
Calculate the percent suppression of parasitemia compared to the untreated control group.
5.1.2. Protocol: Murine Model of Visceral Leishmaniasis (L. donovani)
This model assesses the compound's ability to reduce parasite burden in the liver and spleen.[27]
Materials:
BALB/c mice
L. donovani amastigotes
Test compound and reference drug (e.g., Amphotericin B)
Procedure:
Infect mice intravenously with L. donovani amastigotes.
Allow the infection to establish (e.g., 7-14 days).
Begin treatment with the test compound for a specified duration (e.g., 5-10 days).
At the end of the treatment period, euthanize the mice and collect the liver and spleen.
Prepare tissue homogenates and determine the parasite burden by microscopic counting of Giemsa-stained smears or by limiting dilution assay.
Express the results as Leishman-Donovan Units (LDU) or total parasite load and calculate the percentage of inhibition.
5.1.3. Protocol: Murine Model of Chagas Disease (T. cruzi)
This model evaluates the compound's efficacy during the acute phase of infection.[28][29]
Materials:
BALB/c mice
Bloodstream trypomastigotes of T. cruzi (e.g., Y or Tulahuen strain)
Test compound and reference drug (e.g., Benznidazole)
Procedure:
Infect mice intraperitoneally with T. cruzi trypomastigotes.
Monitor parasitemia daily by taking blood from the tail vein and counting parasites in a Neubauer chamber.
Initiate treatment when parasitemia becomes patent.
Administer the compound daily for a defined period (e.g., 10-20 days).
Monitor parasitemia and survival throughout the experiment.
The primary endpoints are the reduction in peak parasitemia and increased survival time.
Mechanism of Action (MoA) Studies
If a compound shows promising in vivo efficacy, elucidating its MoA is crucial. This can confirm the initial hypothesis or reveal a novel mechanism.
6.1. Target Deconvolution
If the drug was discovered through phenotypic screening, target deconvolution is necessary to identify its molecular target(s).[2][3][5][30][31]
Common Techniques:
Affinity Chromatography: The compound is immobilized on a solid support to "pull down" its binding partners from a parasite lysate.
Cellular Thermal Shift Assay (CETSA): This method assesses the thermal stabilization of a target protein upon ligand binding.
Genetic Approaches: Generating resistant parasite lines and sequencing their genomes to identify mutations in the target gene.
6.2. Validating the Octopamine Receptor Hypothesis
If the initial hypothesis is to be tested, specific assays targeting G-protein coupled receptors (GPCRs), like the octopamine receptor, can be employed.[7][32][33][34][35]
Clone the gene for a parasite octopamine receptor.
Express the receptor in a suitable host cell line (e.g., HEK293 or CHO cells).
Treat the cells with the test compound at various concentrations.
Measure the intracellular levels of cyclic AMP (cAMP), a common second messenger for GPCRs.
An increase or decrease in cAMP levels in response to the compound would indicate an agonist or antagonist activity, respectively.
Caption: Workflow for Mechanism of Action (MoA) studies.
Conclusion and Future Directions
This document provides a comprehensive framework for the systematic evaluation of α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol as a potential antiparasitic agent. The proposed workflow, from initial screening to in vivo efficacy and MoA studies, is designed to be both rigorous and adaptable. The rationale for investigating this compound, based on its structural similarity to the invertebrate neuromodulator octopamine, offers a clear starting point for a hypothesis-driven approach within a broader phenotypic screening context. Successful identification of a lead compound from this scaffold could pave the way for a new class of antiparasitic drugs with a novel mechanism of action.
References
Moffat, J. G., Vincent, F., Lee, J. A., et al. (2017). Opportunities and challenges in phenotypic drug discovery: an industry perspective. Nature Reviews Drug Discovery, 16(8), 531-543.
Zheng, W., Thorne, N., & McKew, J. C. (2013). Phenotypic screens as a renewed approach for drug discovery. Drug Discovery Today, 18(21-22), 1067-1073.
Sams-Dodd, F. (2005). Target-based drug discovery: is something wrong? Drug Discovery Today, 10(2), 139-147.
Kubota, K., Funabashi, M., & Ogura, Y. (2019). Target deconvolution from phenotype-based drug discovery by using chemical proteomics approaches. Biochimica et Biophysica Acta (BBA) - Proteins and Proteomics, 1867(1), 3-9.
Lansdowne, L. (2018). 5 Target Deconvolution Approaches in Drug Discovery. Technology Networks.
BenchChem. (2025). Application Notes and Protocols for In Vitro Susceptibility Testing of Antimalarial Agent 20.
Pelkmans, L., Fava, E., & Helenius, A. (2019). Mass spectrometry-based Cellular Thermal Shift Assay (CETSA®) for target deconvolution in phenotypic drug discovery. ELRIG.
Thomsen, W. (2005). Functional assays for screening GPCR targets. Current Opinion in Biotechnology, 16(6), 655-665.
Sun, D., et al. (2012). Classification of Scaffold Hopping Approaches. Drug Discovery Today: Technologies.
Vaughan, A. M., et al. (2012). In Vitro and In Vivo Antimalarial Efficacies of Optimized Tetracyclines. Antimicrobial Agents and Chemotherapy, 56(11), 5875-5885.
Böhm, H. J., et al. (2004). Scaffold hopping. Drug Discovery Today: Technologies, 1(3), 217-222.
Wunberg, T., et al. (2022). A Competitive Edge: Competitor Inspired Scaffold Hopping in Herbicide Lead Optimization. Journal of Agricultural and Food Chemistry.
Adekunle, A. A., et al. (2025). The Importance of Murine Models in Determining In Vivo Pharmacokinetics, Safety, and Efficacy in Antimalarial Drug Discovery. Molecules, 30(6), 1345.
Li, H., et al. (2011). A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time. PLoS ONE, 6(11), e26908.
NYU Medical Center. (n.d.). Screening of drugs against Plasmodium falciparum (3D7 strain) in vitro.
Springer Nature. (n.d.). Cytotoxicity MTT Assay Protocols and Methods.
Scott, T. A., et al. (2021). Scaffold-hopping as a strategy to address metabolic liabilities of aromatic compounds. RSC Medicinal Chemistry, 12(8), 1239-1254.
Fidock, D. A., Rosenthal, P. J., & Brun, R. (n.d.). A Protocol for Antimalarial Efficacy Screening: In Vitro and In Vivo.
Bustamante, J. M., et al. (2010). In Vitro and In Vivo High-Throughput Assays for the Testing of Anti-Trypanosoma cruzi Compounds. PLoS Neglected Tropical Diseases, 4(7), e740.
BenchChem. (2025). Application Notes and Protocols for In Vitro Evaluation of Paromomycin against Leishmania donovani.
Roeder, T. (1999). Octopamine in invertebrates. Progress in Neurobiology, 59(5), 533-561.
Yecuris FRG. (2018). In Vivo Drug Efficacy Against Plasmodium Falciparum.
Castilho-Martins, E. A., et al. (2022). Preclinical Studies in Anti-Trypanosomatidae Drug Development. Pharmaceuticals, 15(11), 1361.
Romanelli, M. A., et al. (2010). In vitro and in vivo experimental models for drug screening and development for Chagas disease. Memórias do Instituto Oswaldo Cruz, 105(4), 368-374.
ResearchGate. (n.d.). In vivo efficacy of compound 8 in mice models for Chagas disease (left) and Leishmaniasis (right).
Loyola eCommons. (n.d.). In vivo screening of novel anti-malarial therapeutic compounds in a malaria mouse model system.
Jiang, L., et al. (2021). Multiple GPCR Functional Assays Based on Resonance Energy Transfer Sensors. Frontiers in Molecular Biosciences, 8, 753835.
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Zhang, X., & Xie, X. (2012). Recent progress in assays for GPCR drug discovery. Acta Pharmacologica Sinica, 33(3), 372-384.
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Filardi, L. S., & Brener, Z. (1987). Susceptibility and natural resistance of Trypanosoma cruzi strains to drugs used in Chagas disease. Memórias do Instituto Oswaldo Cruz, 82(2), 255-261.
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da Silva, C. F., et al. (2015). Improving in vitro screening compounds anti-Trypanosoma cruzi by GFP-expressing parasites. Parasites & Vectors, 8, 138.
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Jeyaraj, S., et al. (2020).
Goya, P., et al. (2016). A Replicative In Vitro Assay for Drug Discovery against Leishmania donovani. PLoS Neglected Tropical Diseases, 10(5), e0004729.
MDPI. (2024). An Overview of Leishmania In Vitro Cultivation and Implications for Antileishmanial Screenings against Promastigotes.
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ResearchGate. (2026). An Eight‐day Method for Screening Compounds against Leishmania donovani in the Golden Hamster*.
Application Notes and Protocols for the Purification of α-[[(2-Hydroxyethyl)amino]methyl]benzyl Alcohol
Introduction α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol, a substituted phenylethanolamine, represents a class of compounds with significant interest in pharmaceutical and chemical research due to their potential bio...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol, a substituted phenylethanolamine, represents a class of compounds with significant interest in pharmaceutical and chemical research due to their potential biological activities. The synthesis of this molecule, like many organic reactions, often yields a crude product containing unreacted starting materials, by-products, and other impurities. The isolation of α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol in high purity is paramount for its subsequent use in research and development, as even minor impurities can significantly impact biological assays and downstream applications.
This document provides a comprehensive guide to the purification of α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol, detailing various techniques from traditional recrystallization to advanced chromatographic methods. The protocols are designed for researchers, scientists, and drug development professionals, offering not just procedural steps but also the underlying scientific principles to empower the user to adapt and troubleshoot the methods effectively.
Understanding the Impurity Profile
A successful purification strategy begins with an understanding of the potential impurities. In the synthesis of α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol and its analogs, common impurities may include:
Unreacted Starting Materials: Such as the precursor ketone or amine.
Over-alkylation Products: Formation of undesired secondary or tertiary amines.
Side-reaction Products: Impurities arising from competing reaction pathways.
Reagents and Catalysts: Residual reagents from the synthesis, such as reducing agents or catalysts.[1][2]
The choice of purification method will largely depend on the physicochemical properties of the target compound relative to these impurities, including polarity, solubility, and molecular weight.
Purification Strategies: A Comparative Overview
Several techniques can be employed for the purification of α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol. The selection of the most appropriate method is contingent on the scale of the purification, the desired final purity, and the nature of the impurities present.
Technique
Principle
Advantages
Disadvantages
Best Suited For
Recrystallization
Differential solubility of the compound and impurities in a solvent at different temperatures.
Simple, cost-effective, can yield very pure crystalline solids.
Not suitable for all compounds (oils or amorphous solids), potential for product loss in the mother liquor.
Purifying solid compounds with moderate to high initial purity.
Column Chromatography
Separation based on the differential adsorption of compounds to a stationary phase as a mobile phase passes through.
Highly versatile, can separate complex mixtures, applicable to a wide range of compounds.
Can be time-consuming and solvent-intensive, potential for product loss on the column.
Isolating the target compound from a complex mixture of impurities.
Preparative HPLC
High-resolution separation based on the same principles as analytical HPLC, but on a larger scale to isolate and collect purified compounds.[3][4]
High purity achievable, automated systems available, suitable for separating closely related compounds.[3][4]
Expensive equipment and solvents, limited loading capacity compared to column chromatography.[3]
Final polishing step to achieve very high purity, separation of isomers.
Experimental Protocols
Recrystallization
Recrystallization is often the first method of choice for purifying solid organic compounds due to its simplicity and cost-effectiveness. The key is to find a suitable solvent or solvent system in which the target compound has high solubility at elevated temperatures and low solubility at lower temperatures, while the impurities are either highly soluble or insoluble at all temperatures.[5]
Protocol: Single-Solvent Recrystallization
Solvent Selection:
Place a small amount of the crude α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol in a test tube.
Add a few drops of a test solvent (e.g., ethanol, isopropanol, ethyl acetate, or toluene) and observe the solubility at room temperature.[6]
If the compound is insoluble, heat the mixture to the solvent's boiling point. A good solvent will dissolve the compound completely upon heating.
Allow the solution to cool to room temperature and then in an ice bath. The formation of crystals indicates a potentially suitable solvent.
Dissolution:
Place the crude solid in an Erlenmeyer flask.
Add the minimum amount of the chosen hot solvent to completely dissolve the solid. It is crucial to use the minimum volume to maximize the yield.[5]
Hot Filtration (if necessary):
If insoluble impurities are present, perform a hot gravity filtration to remove them. This step should be done quickly to prevent premature crystallization.
Crystallization:
Allow the hot, clear solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.
Once at room temperature, place the flask in an ice bath to maximize crystal formation.
Isolation and Drying:
Collect the crystals by vacuum filtration using a Büchner funnel.
Wash the crystals with a small amount of cold solvent to remove any adhering mother liquor.
Dry the purified crystals under vacuum.
Protocol: Mixed-Solvent Recrystallization
If a single suitable solvent cannot be found, a mixed-solvent system can be employed. This typically involves a "good" solvent in which the compound is highly soluble and a "bad" solvent in which it is poorly soluble.[5]
Dissolution: Dissolve the crude solid in a minimal amount of the hot "good" solvent.
Addition of "Bad" Solvent: While the solution is still hot, add the "bad" solvent dropwise until the solution becomes turbid (cloudy).
Clarification: Add a few drops of the hot "good" solvent to redissolve the precipitate and obtain a clear solution.
Crystallization and Isolation: Follow steps 4 and 5 from the single-solvent protocol.
Column Chromatography
Column chromatography is a powerful technique for separating compounds based on their polarity.[7] For α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol, which contains polar hydroxyl and amino groups, both normal-phase and reversed-phase chromatography can be effective.
Workflow for Column Chromatography Purification
Caption: Workflow for purification by column chromatography.
Protocol: Normal-Phase Column Chromatography
Stationary Phase: Silica gel 60 is a common choice.[1][2]
Mobile Phase (Eluent): A mixture of a non-polar solvent (e.g., hexane or dichloromethane) and a polar solvent (e.g., ethyl acetate or methanol) is typically used. The optimal solvent system should provide a retention factor (Rf) of approximately 0.2-0.4 for the target compound on a TLC plate.
Solvent System Optimization (TLC):
Dissolve a small amount of the crude product in a suitable solvent.
Spot the solution onto a TLC plate.
Develop the plate in various solvent systems of increasing polarity (e.g., starting with 100% dichloromethane and gradually adding methanol).
Visualize the spots under UV light or by staining (e.g., with potassium permanganate).
Select the solvent system that provides good separation between the target compound and impurities. For amine-containing compounds, adding a small amount of triethylamine (0.1-1%) to the eluent can improve peak shape and reduce tailing by deactivating acidic sites on the silica gel.[8]
Column Packing:
Prepare a slurry of silica gel in the chosen eluent.
Pour the slurry into the column and allow it to pack under gravity or with gentle pressure.
Ensure the column is packed uniformly to avoid channeling.
Sample Loading:
Dissolve the crude product in a minimal amount of the eluent or a stronger solvent.
Alternatively, for less soluble compounds, adsorb the crude product onto a small amount of silica gel (dry loading).
Carefully apply the sample to the top of the column.
Elution and Fraction Collection:
Begin eluting the column with the chosen solvent system.
Collect fractions of the eluate in test tubes.
Monitor the separation by TLC analysis of the collected fractions.
Isolation:
Combine the fractions containing the pure product.
Remove the solvent under reduced pressure using a rotary evaporator.
For achieving the highest purity or for separating challenging mixtures (e.g., stereoisomers), preparative HPLC is the method of choice.[3][4] It operates on the same principles as analytical HPLC but utilizes larger columns and higher flow rates to isolate and collect the purified compound.[4]
Logical Flow for Method Development in Preparative HPLC
Caption: Method development workflow for preparative HPLC.
Protocol: Reversed-Phase Preparative HPLC
Column: A C18 stationary phase is commonly used for the purification of polar to moderately non-polar compounds.
Mobile Phase: A mixture of water and an organic solvent (e.g., acetonitrile or methanol) is typical. A modifier, such as formic acid or trifluoroacetic acid (for acidic compounds) or ammonium hydroxide (for basic compounds like the target molecule), is often added to improve peak shape and resolution. For basic amine compounds, maintaining an alkaline mobile phase pH helps to keep the compound in its free-base form, which can improve retention and separation.[9]
Method Development (Analytical Scale):
Develop an analytical HPLC method to achieve good separation of the target compound from its impurities.
Optimize the mobile phase composition and gradient profile.
Scale-Up to Preparative Scale:
Select a preparative column with the same stationary phase as the analytical column but with a larger diameter and length.
Adjust the flow rate and gradient time according to the dimensions of the preparative column.
Purification:
Dissolve the crude sample in the mobile phase or a suitable solvent.
Inject the sample onto the preparative HPLC system.
Collect fractions corresponding to the peak of the target compound.
Isolation:
Analyze the purity of the collected fractions using analytical HPLC.
Pool the pure fractions.
Remove the solvents, often by lyophilization (freeze-drying) if the mobile phase contains water.
Purity Assessment
After purification, it is essential to assess the purity of the isolated α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol. Common analytical techniques for this purpose include:
High-Performance Liquid Chromatography (HPLC): Provides quantitative information about the purity of the compound.
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Confirms the chemical structure and can detect the presence of impurities.
Mass Spectrometry (MS): Confirms the molecular weight of the compound.
Thin-Layer Chromatography (TLC): A quick and simple method for qualitative purity assessment.
Conclusion
The purification of α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol is a critical step in its synthesis and subsequent application. The choice of purification technique should be guided by the scale of the synthesis, the nature of the impurities, and the desired final purity. By understanding the principles behind recrystallization, column chromatography, and preparative HPLC, and by following the detailed protocols provided in these application notes, researchers can effectively isolate this compound in high purity, ensuring the reliability and reproducibility of their scientific investigations.
References
Synephrine Analogues as Glucocorticoid Receptor Agonists - MDPI. (2023, November 15). Retrieved from [Link]
How do I purify ionizable organic amine compounds using flash column chromatography? (2023, February 10). Retrieved from [Link]
Synthesis and Anti-Cancer Activity In Vitro of Synephrine Derivatives - PMC - NIH. (2024, December 24). Retrieved from [Link]
Synthesis and Anti-Cancer Activity in Vitro of Synephrine Derivatives - ResearchGate. (2024, October 18). Retrieved from [Link]
What is Preparative HPLC | Find Your Purification HPLC System - Agilent. Retrieved from [Link]
Preparative HPLC Systems - Shimadzu. Retrieved from [Link]
Column Chromatography - Magritek. Retrieved from [Link]
Don't get salty about your separations. Develop flash and prep HPLC applications to purify a range of compounds. | Buchi.com. Retrieved from [Link]
Automated Modular Preparative HPLC-MS Purification Laboratory with Enhanced Efficiency - ACS Publications. (2008, September 13). Retrieved from [Link]
Benzyl alcohol clearance from Protein A resins. Retrieved from [Link]
Separation of Benzyl alcohol on Newcrom R1 HPLC column - SIELC Technologies. (2018, February 17). Retrieved from [Link]
CN102040529A - Method for synthesizing synephrine hydrochloride - Google Patents.
CN104876828A - Method for synthesizing synephrine, its hydrochloride and tartrate - Google Patents.
Enantioresolution of a Series of Chiral Benzyl Alcohols by HPLC on a Dinitrobenzoylphenylglycine Stationary Phase after Achiral Pre-Column Derivatization* - SCIRP. Retrieved from [Link]
Resolution of the enantiomers of the benzyl alcohol derivatives 7-12. - ResearchGate. Retrieved from [Link]
CAS No : 23175-16-8 | Product Name : 2-((2-Hydroxyethyl)(methyl)amino)-1-phenylethan-1-ol | Pharmaffiliates. Retrieved from [Link]
alpha-[[(2-hydroxyethyl)amino]methyl]benzyl alcohol — Chemical Substance Information - NextSDS. Retrieved from [Link]
recrystallization-2.doc.pdf. Retrieved from [Link]
Synthesis of 2-amino-benzyl alcohol - PrepChem.com. Retrieved from [Link]
US3523978A - Process for the purification of benzyl alcohol - Google Patents.
Method for the determination of benzyl alcohol in workplace air using gas chromatography after thermal desorption - Publisso. (2019, July 25). Retrieved from [Link]
DE1668646B1 - Method for purifying benzyl alcohol - Google Patents.
Journal of Chemical and Pharmaceutical Research, 2012, 4(2):1231-1234 - JOCPR. Retrieved from [Link]
Method of producing optically active α-amino acid benzyl esters - Google Patents.
Benzyl alcohol, o-amino - Organic Syntheses Procedure. Retrieved from [Link]
From Gel to Crystal: Mechanism of HfO2 and ZrO2 Nanocrystal Synthesis in Benzyl Alcohol - PMC. Retrieved from [Link]
scale-up synthesis protocols for alpha-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol production
A Critical Intermediate for Tetramisole and Levamisole Production Introduction & Mechanistic Causality α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol (CAS: 4397-15-3), chemically synonymous with 1-phenyl-2,2′-iminodieth...
Author: BenchChem Technical Support Team. Date: March 2026
A Critical Intermediate for Tetramisole and Levamisole Production
Introduction & Mechanistic Causality
α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol (CAS: 4397-15-3), chemically synonymous with 1-phenyl-2,2′-iminodiethanol, is a pivotal synthetic intermediate. Its primary industrial application lies in the production of the broad-spectrum anthelmintic and immunomodulatory agents, tetramisole and its levorotatory enantiomer, levamisole.
The synthesis relies on the regioselective epoxide ring-opening of styrene oxide by monoethanolamine, a well-documented route for phenylethanolamine derivatives as described in. The mechanism is governed by steric hindrance and nucleophilicity:
Regioselectivity: The primary amine of monoethanolamine attacks the less sterically hindered β-carbon of styrene oxide via an SN2-like trajectory. This specifically yields the desired α-isomer. Attack at the benzylic α-carbon would produce the undesired β-isomer.
Stoichiometric Causality: To suppress the formation of tertiary amines (over-alkylation or dimerization), monoethanolamine is typically used in stoichiometric excess.
Thermodynamic Control: The ring-opening is highly exothermic. In a scale-up environment, uncontrolled exotherms can lead to runaway reactions and the formation of polymeric byproducts. Thus, controlled dosing and robust jacket cooling are non-negotiable.
Synthetic Workflow & Logical Relationships
Workflow for α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol synthesis and downstream application.
Quantitative Data: Process Parameters & Scale-Up Comparison
Transitioning from a laboratory scale (100 g) to a pilot scale (10 kg) requires adjustments in dosing rates, temperature control, and crystallization solvent volumes. The table below summarizes these critical parameters.
Parameter
Laboratory Scale (100 g)
Pilot Scale (10 kg)
Rationale for Scale-Up Adjustment
Styrene Oxide : Ethanolamine
1.0 : 1.2 (Molar)
1.0 : 1.5 (Molar)
Increased excess at scale mitigates localized concentration gradients, preventing dimerization.
Dosing Rate (Styrene Oxide)
All at once (Batch)
2.5 kg/hr (Fed-batch)
Prevents thermal runaway; heat removal capacity is lower per unit volume at scale.
Reaction Temperature
125°C (2 hours)
70-80°C (12-16 hours)
Lower temperature profile minimizes degradation and impurity formation during extended processing times.
Crystallization Solvent System
EtOAc / iPr2O (1:1 v/v)
EtOAc / iPr2O (1:2 v/v)
Higher proportion of anti-solvent (isopropyl ether) ensures maximum recovery from larger mother liquor volumes.
Expected Yield
88 - 92%
85 - 89%
Slight yield drop due to mechanical losses in pilot-scale filtration and transfer lines.
Purity (HPLC)
> 99.0%
> 98.5%
Meets specifications for downstream chlorination without further recrystallization.
Detailed Step-by-Step Scale-Up Protocol (10 kg Target)
Note: This protocol is designed for a 50 L glass-lined or Hastelloy reactor equipped with a reflux condenser, programmable dosing pump, and robust jacket temperature control.
Phase 1: Reactor Preparation & Reagent Charging
System Purge: Purge the 50 L reactor with dry Nitrogen (N2) for 15 minutes. Causality: Eliminates atmospheric moisture which can cause competitive hydrolysis of the epoxide to styrene glycol.
Solvent/Reagent Loading: Charge 5.1 kg (83.5 mol) of Monoethanolamine into the reactor.
Agitation & Heating: Initiate agitation at 150 RPM. Heat the reactor jacket until the internal temperature stabilizes at 70°C.
Phase 2: Controlled Epoxide Ring-Opening
Dosing: Using a calibrated dosing pump, begin the addition of 6.7 kg (55.7 mol) of Styrene Oxide.
Exotherm Control (Self-Validating Step): Set the dosing rate to approximately 1.5 kg/hr . Monitor the internal temperature continuously. The reaction is highly exothermic; the internal temperature must not exceed 85°C. If the temperature spikes, pause dosing and increase jacket cooling. Causality: Maintaining the temperature below 85°C suppresses the formation of the undesired β-isomer and polymeric tars.
Digestion: Once dosing is complete, maintain the internal temperature at 75-80°C for 12 hours.
In-Process Control (IPC): Sample the reaction mixture and analyze via HPLC or 1H-NMR. The reaction is deemed complete when residual styrene oxide is < 0.5% area. Self-Validating: Do not proceed to cooling until this specification is met, as unreacted epoxide will contaminate the final crystal lattice.
Phase 3: Work-Up and Crystallization
Vacuum Distillation: Apply a mild vacuum (approx. 50 mbar) at 80°C to strip off the excess unreacted monoethanolamine. Collect the distillate for potential recycling.
Cooling & Solvent Addition: Cool the resulting viscous oil to 40°C. Charge 10 L of Ethyl Acetate and agitate vigorously for 30 minutes to achieve a homogeneous solution.
Anti-Solvent Addition: Slowly charge 20 L of Isopropyl Ether (anti-solvent) over 2 hours.
Seeding (Optional but Recommended): Introduce 10 g of pure α-[[(2-hydroxyethyl)amino]methyl]benzyl alcohol seed crystals. Causality: Seeding bypasses the metastable zone, preventing the product from "oiling out" (forming a biphasic liquid system instead of crystallizing).
Crystallization: Cool the reactor to 0-5°C at a rate of 10°C/hr. Hold at 0-5°C for 4 hours to maximize crystal growth and yield.
Phase 4: Filtration and Drying
Filtration: Transfer the slurry to a Nutsche filter or centrifuge. Filter the suspension.
Washing: Wash the filter cake with 5 L of pre-chilled (0°C) Isopropyl Ether. Causality: Cold washing removes mother liquor impurities without significantly dissolving the product.
Drying: Transfer the wet cake to a vacuum tray dryer. Dry at 45°C under high vacuum (< 10 mbar) for 12-16 hours.
Final Validation: Test the dried white solid for Loss on Drying (LOD). The process is complete when LOD < 0.5%. Expected yield: ~8.5 - 9.0 kg (85-89% theoretical).
Downstream Application: Tetramisole Synthesis
The isolated α-[[(2-hydroxyethyl)amino]methyl]benzyl alcohol serves as the direct precursor for tetramisole free base. As detailed in the foundational [1] and modernized in [2], the alcohol undergoes a dual-transformation:
Chlorination: Reaction with thionyl chloride (SOCl2) converts both hydroxyl groups to chlorides, yielding 2-chloro-N-(2-chloroethyl)-2-phenylethylamine hydrochloride.
Cyclization: The chlorinated intermediate is directly cyclized with thiourea under controlled alkaline conditions to form the fused thiazolidine-imidazole ring system of tetramisole.
The purity of the α-alcohol intermediate directly dictates the efficiency of the cyclization step, underscoring the necessity of the rigorous crystallization protocol outlined above.
References
Title: US3855234A - Manufacture of tetramisole
Source: Google Patents
URL
Title: CN111377949B - Preparation method of tetramisole free base
Source: Google Patents
URL
Title: US4803200A - Substituted dialkanolamines, sulfur analogs and related compounds having antiviral activity
Source: Google Patents
URL
Application
incorporating alpha-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol in organic synthesis pathways
Application Note: Incorporating α -[[(2-Hydroxyethyl)amino]methyl]benzyl Alcohol in Organic Synthesis Pathways Introduction & Chemical Profile α -[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol (CAS: 4397-15-3), frequently...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Incorporating
α
-[[(2-Hydroxyethyl)amino]methyl]benzyl Alcohol in Organic Synthesis Pathways
Introduction & Chemical Profile
α
-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol (CAS: 4397-15-3), frequently cataloged as 2-[(2-hydroxyethyl)amino]-1-phenylethanol, is a highly versatile bifunctional amino alcohol[1][2]. Characterized by a secondary benzylic hydroxyl group, a primary aliphatic hydroxyl group, and a secondary amine, this compound exhibits unique reactivity profiles[2]. In modern organic synthesis, it serves as a critical pharmaceutical intermediate, functioning as the primary structural scaffold for synthesizing imidazothiazole derivatives—most notably the broad-spectrum anthelmintic and immunomodulatory agents Tetramisole and Levamisole[3][4].
Mechanistic Pathway & Synthetic Significance
The strategic value of
α
-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol lies in its precise arrangement of heteroatoms, which perfectly templates the fused bicyclic system required for the imidazothiazole pharmacophore[4].
Epoxide Ring-Opening (Upstream Synthesis): The intermediate is synthesized via the regioselective nucleophilic attack of monoethanolamine on the less sterically hindered carbon of styrene oxide[5]. The causality here is driven by the inherent basicity of the amine and the electrophilicity of the epoxide. Because the reaction is thermodynamically favorable, it requires no transition metal catalysts, minimizing downstream purification bottlenecks[5][6].
Dual Chlorination & Cyclization (Downstream Application): To form the active pharmaceutical ingredient (API), the diol undergoes dual chlorination using thionyl chloride (
SOCl2
)[3]. The secondary amine is protected in situ as a hydrochloride salt, preventing unwanted intramolecular aziridine formation. The resulting 2-chloro-N-(2-chloroethyl)-2-phenylethylamine hydrochloride is then reacted with thiourea. The sulfur atom of thiourea displaces the primary alkyl chloride, while the nitrogen attacks the benzylic chloride, driving a rapid, thermodynamically favorable double-cyclization cascade to yield tetramisole[3][4].
Chemical synthesis pathway from styrene oxide to tetramisole via the title intermediate.
Experimental Protocols
Protocol A: Synthesis of
α
-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol
Objective: High-yield preparation of the intermediate via solvent-free or aqueous-mediated epoxide ring-opening.
Causality & Logic: Running the reaction neat or with minimal water at elevated temperatures maximizes the collision frequency between the epoxide and the amine. This drives the reaction to completion without requiring complex solvent extraction, ensuring a self-validating precipitation of the product upon cooling[5][6].
Step-by-Step Methodology:
Reagent Mixing: Charge a round-bottom flask with 1.20 g (10.0 mmol) of styrene oxide and 0.61 g (10.0 mmol) of monoethanolamine[6].
Catalytic Hydration: Add 0.05 g of deionized water. Rationale: Trace water facilitates proton transfer during the ring-opening transition state, lowering the activation energy[6].
Thermal Activation: Heat the mixture to 70°C under continuous magnetic stirring for 24 hours. (For a more rapid kinetic profile, the mixture can be heated to 125°C for 2 hours)[5][6].
Trituration & Vacuum Drying: Cool the reaction mixture to ambient temperature and apply a vacuum to remove trace water. Triturate the resulting viscous oil with diethyl ether or ethyl acetate to induce crystallization[5][6].
Isolation: Filter the resulting white solid and wash it with isopropyl ether. Recrystallize from an ethyl acetate-isopropyl ether mixture to yield pure
α
-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol (m.p. 93.5° - 98°C)[5][6].
Protocol B: Downstream Synthesis of Tetramisole Free Base
Objective: Conversion of the diol intermediate into the fused imidazothiazole pharmacophore.
Causality & Logic: Strict temperature control during
SOCl2
addition (<10°C) prevents violent exothermic degradation and unwanted elimination reactions. Subsequent heating to 60-65°C provides the necessary thermal energy to ensure complete conversion of the sterically hindered benzylic alcohol to the corresponding chloride[3].
Step-by-Step Methodology:
Chlorination: Cool thionyl chloride (2.3 molar equivalents relative to the diol) to <10°C. Slowly add melted
α
-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol dropwise to maintain the temperature[3].
Curing: Gradually heat the reaction mixture to 60-65°C and maintain this temperature for 4 hours to ensure complete dual chlorination[3].
Aqueous Quench & Decoloration: Add water (2.5x the mass of the starting diol) at 70-80°C. Rationale: This safely quenches unreacted
SOCl2
and dissolves the chlorinated intermediate. Add 1% (w/w) activated carbon, stir for 15 minutes, and perform a hot filtration to remove carbonaceous impurities[3].
Cyclization: Cool the filtrate. Add thiourea (1.2 molar equivalents relative to the chlorinated intermediate). Adjust the pH using a 30% sodium hydroxide solution to initiate the double nucleophilic displacement[3].
Crystallization: Cool the mixture to induce the precipitation of the tetramisole free base. Filter, wash with cold water, and dry under vacuum[3][4].
Step-by-step experimental workflow for the downstream synthesis of tetramisole free base.
Quantitative Data & Optimization
The following table summarizes the optimized reaction parameters for the downstream cyclization to maximize the yield of tetramisole while minimizing waste, a critical E-factor consideration in modern pharmaceutical manufacturing[3][4].
Parameter
Optimized Value
Causal Rationale
Diol :
SOCl2
Molar Ratio
1 : 2.3
Ensures complete chlorination of both hydroxyls while minimizing excess corrosive reagent.
Chlorination Addition Temp
< 10°C
Suppresses side reactions and manages the highly exothermic evolution of
SO2
and
HCl
.
Curing Temperature
60 - 65°C
Provides sufficient activation energy for the displacement of the benzylic hydroxyl group.
Quench Water Volume
2.5x Diol Mass
Perfectly balances the solubility of the chlorinated HCl salt for hot filtration without over-diluting.
Chlorinated Int. : Thiourea Ratio
1 : 1.20
A slight excess of thiourea drives the bimolecular cyclization to completion.
References
α-[[(2-hydroxyethyl)amino]methyl]benzyl alcohol - CAS Database
Source: ChemNet
URL:1
CAS 4397-15-3: α-[[(2-Hydroxyethyl)amino]methyl]benzenemethanol
Source: CymitQuimica
URL:2
CN111377949B - Preparation method of tetramisole free base
Source: Google Patents
URL:3
CN112358490A - Preparation method of tetramisole hydrochloride
Source: Google Patents
URL:4
Synthesis of α-[[(2-Hydroxyethyl)amino]methyl]benzenemethanol
Source: PrepChem
URL:5
Synthesis of N-(2'-hydroxy-2'-phenylethyl)-ethanolamine
Source: PrepChem
URL:6
Advanced HILIC-LC-MS/MS Protocol for the Quantification of α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol
Executive Summary & Analytical Rationale α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol (CAS 4397-15-3) is a critical polar basic intermediate utilized in the synthesis of active pharmaceutical ingredients (APIs), most...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Analytical Rationale
α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol (CAS 4397-15-3) is a critical polar basic intermediate utilized in the synthesis of active pharmaceutical ingredients (APIs), most notably the antiparasitic agent tetramisole 1. Analyzing this compound presents significant chromatographic challenges. Due to its highly polar nature—stemming from a secondary amine and two hydroxyl groups—traditional reversed-phase liquid chromatography (RPLC) often yields poor retention, severe peak tailing, and suboptimal mass spectrometric sensitivity.
To overcome these analytical bottlenecks, Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with tandem mass spectrometry (LC-MS/MS) is the premier choice. HILIC provides orthogonal selectivity to RPLC, retaining polar compounds through a complex mechanism of hydrophilic partitioning, hydrogen bonding, and weak electrostatic interactions 2. Furthermore, the high organic mobile phases used in HILIC significantly enhance electrospray ionization (ESI) desolvation efficiency, drastically improving MS sensitivity for trace-level quantification 3.
Mechanistic Causality in Experimental Design
A robust protocol is not merely a sequence of steps; it is a carefully balanced thermodynamic and kinetic system. The following parameters were selected based on specific physicochemical causalities:
Stationary Phase Selection: An unbonded solid-core silica HILIC column (e.g., 1.6 µm particle size) is utilized. The unbonded silica surface provides robust retention for the basic secondary amine via weak cation-exchange mechanisms with deprotonated silanols. The solid-core particle morphology minimizes longitudinal diffusion, resulting in ultra-sharp peaks.
Mobile Phase Chemistry: A buffer of 10 mM ammonium formate with 0.1% formic acid (pH ~3) is strictly required. Causality: The formate buffer maintains a consistent ionic strength across the gradient, which masks unpredictable secondary interactions and prevents peak tailing of the amine. The acidic pH ensures the analyte is fully protonated (
[M+H]+
= 182.1) for optimal ESI+ efficiency.
Sample Diluent: In HILIC, injecting samples dissolved in highly aqueous diluents disrupts the water-enriched pseudo-stationary phase layer on the column, leading to severe peak distortion (the "solvent effect"). Therefore, samples must be prepared in a high proportion of organic solvent (≥75% Acetonitrile).
Aliquot 50 µL of the sample (biological matrix or reaction mixture) into a 1.5 mL microcentrifuge tube.
Add 150 µL of cold Acetonitrile containing an appropriate stable-isotope-labeled internal standard (IS).
Note: This 1:3 volumetric ratio is critical. It ensures the final extract is 75% organic, matching the initial HILIC mobile phase conditions to prevent solvent-mismatch peak splitting.
Vortex vigorously for 30 seconds to ensure complete protein precipitation and homogenization.
Centrifuge at 14,000 × g for 10 minutes at 4°C to pellet insoluble debris.
Transfer 100 µL of the clear supernatant to an autosampler vial equipped with a glass insert.
Liquid Chromatography Parameters
System: High-pressure UHPLC system.
Column: Unbonded Silica HILIC (2.1 × 100 mm, 1.6 µm).
Column Temperature: 30°C.
Injection Volume: 2.0 µL.
Mobile Phase A: 10 mM Ammonium Formate in Water with 0.1% Formic Acid.
Mobile Phase B: Acetonitrile with 0.1% Formic Acid.
Table 1: HILIC Gradient Elution Program
Time (min)
Flow Rate (mL/min)
% Mobile Phase A (Aqueous)
% Mobile Phase B (Organic)
0.00
0.40
5.0
95.0
1.00
0.40
5.0
95.0
4.00
0.40
40.0
60.0
5.00
0.40
40.0
60.0
5.10
0.40
5.0
95.0
7.00
0.40
5.0
95.0
Causality: Unlike RPLC, the HILIC gradient begins with high organic content to retain the polar analyte, gradually increasing the aqueous phase (the strong solvent in HILIC) to elute it.
Table 2: MRM Transitions for α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol
Analyte Role
Precursor Ion (m/z)
Product Ion (m/z)
Collision Energy (eV)
Cone Voltage (V)
Quantifier
182.1
164.1
15
25
Qualifier
182.1
107.1
22
25
Causality of Fragmentation: The m/z 164.1 fragment represents the loss of water (-18 Da), a highly favorable thermodynamic pathway for benzylic alcohols, providing the highest abundance for quantification. The m/z 107.1 fragment results from the cleavage of the alpha-carbon bond, yielding a stable hydroxytropylium or benzylic cation, serving as a highly specific qualifier ion.
System Suitability and Validation (E-E-A-T Framework)
To ensure the method acts as a self-validating system, it must be evaluated against stringent regulatory frameworks. The following criteria are adapted from the FDA Bioanalytical Method Validation Guidance 4 and ICH M10 guidelines 5.
Table 3: Key Validation Acceptance Criteria
Validation Parameter
Acceptance Criteria (ICH M10 / FDA)
Calibration Curve
R2≥0.995
; Non-zero standards within ±15% of nominal (±20% at LLOQ).
Intra/Inter-Assay Precision
Coefficient of Variation (CV)
≤15%
(
≤20%
at LLOQ).
Intra/Inter-Assay Accuracy
85.0% – 115.0% of nominal concentration (80.0% – 120.0% at LLOQ).
Matrix Effect
IS-normalized Matrix Factor (MF) CV
≤15%
.
Carryover
Blank peak area
≤20%
of LLOQ peak area;
≤5%
for Internal Standard.
Analytical Workflow Diagram
HILIC-LC-MS/MS workflow for polar basic analyte quantification and validation.
References
Preparation method of tetramisole free base (Patent CN111377949B).
Ascentis Express HILIC Guide: Faster Analysis of Polar Compounds. Sigma-Aldrich.
Polar Basic Drugs in Environmental Samples; Improved Analysis Using a New High Efficiency UPLC Column for HILIC.
Bioanalytical Method Validation Guidance for Industry. U.S. Food and Drug Administration (FDA)
ICH M10 Bioanalytical Method Validation Guideline.
Technical Support Center: Troubleshooting Impurities in α-[[(2-Hydroxyethyl)amino]methyl]benzyl Alcohol Production
Welcome to the Technical Support Center. As researchers and drug development professionals scaling up the synthesis of anthelmintic and immunomodulatory active pharmaceutical ingredients (APIs) like tetramisole and levam...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As researchers and drug development professionals scaling up the synthesis of anthelmintic and immunomodulatory active pharmaceutical ingredients (APIs) like tetramisole and levamisole, you are likely familiar with the critical intermediate α-[[(2-hydroxyethyl)amino]methyl]benzyl alcohol (CAS 4397-15-3)[1].
While the epoxide ring-opening of styrene oxide by monoethanolamine (MEA) appears straightforward on paper, achieving high purity and regioselectivity at scale presents significant thermodynamic and kinetic challenges[2]. The purity of this intermediate is paramount; any residual tertiary amine impurities will fail to undergo the subsequent chlorination and cyclization required to form the tetramisole free base[3].
This guide dissects the causality behind common impurities, provides a self-validating experimental protocol, and answers frequently asked questions from the bench.
Mechanistic Pathway & Impurity Profiling
To troubleshoot effectively, we must first understand the competing reaction pathways. The synthesis relies on an SN2 ring-opening of styrene oxide. Because the epoxide is asymmetric, nucleophilic attack can occur at two different carbons, and the resulting secondary amine product can undergo further unwanted reactions.
Figure 1: Mechanistic pathway of α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol and impurities.
Troubleshooting Guide & FAQs
Q1: My final product is an oil that refuses to crystallize, and NMR shows a high percentage of a tertiary amine (Impurity B). How do I suppress this?Causality: The target product is a secondary amine, which is inherently more nucleophilic and sterically capable of reacting with a second equivalent of styrene oxide than the primary amine starting material (MEA). If styrene oxide is present in high local concentrations, it will preferentially react with your product, causing over-alkylation.
Solution: You must manipulate the reaction kinetics. Use a large stoichiometric excess of MEA (e.g., 3:1 to 5:1) to ensure the primary amine vastly outcompetes the secondary amine. Furthermore, add the styrene oxide dropwise to the MEA solution to maintain a near-zero steady-state concentration of the electrophile.
Q2: I am observing a 15–20% formation of the regioisomer (Impurity A). How can I improve regioselectivity?Causality: Epoxide ring-opening under neutral or basic conditions heavily favors nucleophilic attack at the less sterically hindered terminal carbon. However, the benzylic carbon can stabilize developing positive charge. At high temperatures (e.g., 125 °C)[2], the thermal energy easily overcomes the activation barrier for benzylic attack, increasing the regioisomer ratio.
Solution: Lower the reaction temperature to 70 °C[2] and extend the reaction time to 24 hours. Additionally, the inclusion of a catalytic amount of water (0.05 eq) can help activate the epoxide via hydrogen bonding, directing the amine more selectively to the terminal position.
Q3: How do I efficiently remove the large excess of unreacted monoethanolamine?Causality: MEA has a high boiling point (170 °C) and acts as a powerful co-solvent. If left in the crude mixture, it will completely prevent the crystallization of the target compound, which relies on hydrogen-bonding networks to form a solid lattice[1].
Solution: Apply high-vacuum short-path distillation (<5 mbar) at 90 °C to strip the excess MEA prior to workup. Do not attempt to wash it out with aqueous extractions, as the target compound is highly water-soluble.
Quantitative Data: Parameter Optimization
The following table summarizes how specific reaction parameters dictate the impurity profile of the final batch.
Reaction Parameter
Standard Condition
Optimized Condition
Causality / Impact on Impurities
Molar Ratio (SO : MEA)
1.0 : 1.0
1.0 : 3.0
Excess MEA outcompetes the secondary amine product, reducing Impurity B (bis-alkylation) from >20% to <5%.
Temperature
125 °C
70 °C
Lower thermal energy prevents overcoming the activation barrier for benzylic attack, reducing Impurity A.
Addition Rate
Bolus (All at once)
Dropwise over 2.5 hrs
Slow addition keeps the steady-state concentration of SO low, preventing over-alkylation.
Solvent / Additive
None (Neat)
Catalytic H2O (0.05 eq)
Water activates the epoxide via hydrogen bonding, enhancing regioselectivity for the terminal carbon.
Self-Validating Experimental Protocol
This protocol is designed as a self-validating system. Do not proceed to the next phase unless the validation criteria are met.
Phase 1: Reaction Setup & Execution
Preparation: Charge a dry, nitrogen-purged 500 mL 3-neck round-bottom flask with monoethanolamine (3.0 mol, 183.2 g) and catalytic water (0.05 mol, 0.9 g).
Heating: Heat the stirred solution to 70 °C using a precisely controlled oil bath.
Electrophile Addition: Load styrene oxide (1.0 mol, 120.1 g) into a pressure-equalizing dropping funnel. Add dropwise over 2.5 hours, maintaining the internal temperature strictly between 70–75 °C.
Maturation: Post-addition, maintain stirring at 70 °C for 24 hours[2].
Phase 2: In-Process Validation
5. Validation Check: Pull a 0.1 mL aliquot, dilute in 1 mL acetonitrile, and analyze via HPLC (UV at 210 nm).
Self-Validation Criteria: The reaction is deemed complete when residual styrene oxide is <1.0 Area%. If >1.0%, continue heating for 4 hours. Proceeding with unreacted styrene oxide will lead to polymerization during distillation.
Phase 3: Workup & Purification
6. Vacuum Stripping: Equip the flask for short-path distillation. Apply deep vacuum (<5 mbar) and gradually increase the bath temperature to 90 °C to strip off the excess MEA.
7. Trituration & Crystallization: Cool the residual crude oil to 40 °C. Add 200 mL of ethyl acetate and stir to dissolve. Slowly add 200 mL of isopropyl ether until the solution becomes cloudy[2]. Seed with pure crystals if available, and allow to stand at ambient temperature for 16 hours.
8. Isolation: Filter the resulting white solid, wash with cold isopropyl ether (50 mL), and dry under vacuum at 40 °C.
Expected Yield: 65–75% (0.65–0.75 mol).
Quality Control: Melting point should be sharp at 93.5°–98.0 °C[2]. A depressed melting point (<90 °C) indicates residual Impurity B.
References
1.[1] Title: CAS 4397-15-3: α-[[(2-Hydroxyethyl)amino]methyl]benzenemethanol - CymitQuimica
Source: cymitquimica.com
URL:
2.[2] Title: Synthesis of α-[[(2-Hydroxyethyl)amino]methyl]benzenemethanol
Source: prepchem.com
URL:
optimizing reaction temperature for alpha-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol synthesis
Prepared by: Senior Application Scientist, Chemical Synthesis Division This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of α-[[(2-Hydroxyet...
Author: BenchChem Technical Support Team. Date: March 2026
Prepared by: Senior Application Scientist, Chemical Synthesis Division
This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol, a compound commonly known as Octopamine or Norsynephrine.[1] This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) with a core focus on optimizing reaction temperature, a critical parameter that significantly influences reaction yield, purity, and overall success.
Section 1: Overview of Synthetic Strategies
The synthesis of this target molecule, a key β-amino alcohol, is typically approached via two primary pathways. Understanding the fundamentals of each route is crucial for effective temperature optimization and troubleshooting.
Reductive Amination of a Carbonyl Precursor: This popular method involves the reaction of an appropriate benzaldehyde derivative (e.g., 4-hydroxybenzaldehyde, often with the phenol protected) with ethanolamine to form an imine intermediate. This intermediate is then reduced in situ or in a subsequent step to yield the final product.[2] The temperature must be carefully controlled at both the imine formation and reduction stages.
Nucleophilic Ring-Opening of an Epoxide: This strategy uses a styrene oxide derivative (e.g., 4-hydroxystyrene oxide, with protection) as the electrophile, which undergoes a ring-opening reaction upon nucleophilic attack by ethanolamine.[3][4] This reaction is often highly exothermic, making temperature management essential to prevent side reactions and ensure regioselectivity.[5]
Caption: Primary synthetic routes to the target molecule.
Section 2: Frequently Asked Questions (FAQs)
This section addresses common questions regarding temperature optimization for the synthesis.
Q1: What is a good starting temperature range for the reaction?
A: The optimal starting temperature depends heavily on the chosen synthetic route.
For Reductive Amination: Imine formation is often initiated at room temperature (20-25 °C). For the reduction step, especially with potent reducing agents like sodium borohydride (NaBH₄), it is critical to cool the reaction mixture to 0-5 °C before adding the reagent to control the reaction rate and prevent the reduction of the starting aldehyde.[6]
For Epoxide Ring-Opening: These reactions are often started at room temperature or slightly below. However, due to the exothermic nature of the amine addition, it's common to begin at a lower temperature (e.g., 10-15 °C) and allow the reaction to warm to a target temperature, such as 35 °C, while monitoring the internal temperature closely.[3]
Q2: How does an excessively high temperature affect my reaction?
A: High temperatures can be detrimental, leading to several undesirable outcomes:
Increased Side Products: It can provide enough energy to overcome the activation barrier for competing reactions, such as over-alkylation in reductive aminations or polymerization of the epoxide.[3][6]
Reagent Decomposition: Many reagents, particularly complex hydrides like sodium triacetoxyborohydride (NaBH(OAc)₃), are sensitive to heat and can decompose, leading to an incomplete reaction.[7]
Product Degradation: The final β-amino alcohol product, especially with a phenol group, can be susceptible to oxidation and degradation at elevated temperatures.
Q3: My reaction is very slow at room temperature. Should I apply heat?
A: If the reaction is sluggish, gentle heating may be necessary, but this must be done cautiously. We recommend increasing the temperature in small increments (e.g., 5-10 °C at a time) and monitoring the reaction progress closely using an appropriate analytical technique like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). For some less reactive substrates in reductive amination, gentle heating to 40-50 °C can be beneficial.[6] However, never apply heat without first confirming that the initial lack of reactivity isn't due to other factors like poor reagent quality or incorrect pH.
Q4: Why is cooling necessary before adding the reducing agent in the reductive amination protocol?
A: This is a critical control point. Reducing agents like NaBH₄ can react very quickly and exothermically with the solvent (especially protic solvents like methanol) and the imine intermediate.[8] More importantly, NaBH₄ is capable of reducing the starting aldehyde directly.[7] Cooling the reaction to 0 °C serves two primary purposes:
It moderates the rate of the highly exothermic reduction of the imine, preventing a dangerous temperature spike.
It significantly slows the rate of the undesired reduction of any remaining unreacted aldehyde, thereby maximizing the yield of the desired secondary amine.
Section 3: Troubleshooting Guide
This guide provides solutions to specific issues you may encounter during your synthesis, with a focus on temperature-related causes.
Caption: Troubleshooting workflow for temperature-related issues.
Problem: Low or No Product Yield
Q: My reaction shows very little conversion to the product after several hours at room temperature. What temperature adjustment should I make?
A: This often indicates that the activation energy for the rate-limiting step is not being met. For either synthetic route, you can try gently warming the reaction to 35-40 °C. It is critical to monitor the reaction every 30-60 minutes by TLC to observe the formation of the product and ensure that new impurity spots do not appear. If heating does not promote the reaction, the issue may lie with reagent quality or, in the case of reductive amination, suboptimal pH.[6]
Q: I ran my reaction at an elevated temperature (e.g., 60 °C) to speed it up, but my final yield was very low. What happened?
A: It is highly likely that the elevated temperature caused degradation of your starting materials, intermediates, or the final product. The phenolic hydroxyl group, in particular, can be sensitive to oxidation. Furthermore, in the epoxide ring-opening pathway, high temperatures can lead to unwanted side reactions like polymerization.[3] We advise repeating the synthesis at a milder temperature (e.g., 35 °C) for a longer reaction time to favor the desired reaction pathway.[3]
Problem: High Levels of Impurities
Q: My final product from a reductive amination is contaminated with a significant side product. Could temperature be the cause?
A: Yes, temperature is a key factor in controlling selectivity. Two common side products are directly influenced by temperature:
Reduced Aldehyde: If you observe the alcohol corresponding to your starting aldehyde, it indicates that your reducing agent reacted with the aldehyde before imine formation was complete. This is often caused by adding the reducing agent at too high a temperature (e.g., room temperature instead of 0 °C).[6]
Over-Alkylated Product: If the desired secondary amine product reacts with another molecule of the aldehyde and gets reduced, a tertiary amine impurity is formed. This is more likely to occur at higher temperatures where the product amine can compete more effectively with the starting ethanolamine. Running the reaction at a lower temperature can often minimize this.
Q: In my epoxide ring-opening reaction, I have a high molecular weight, sticky residue along with my product. Why?
A: This strongly suggests polymerization of the epoxide starting material, a common side reaction that is often initiated by heat or strong acidic/basic conditions.[3] This is particularly problematic if the addition of the amine (an exothermic process) caused an uncontrolled spike in the internal temperature. To mitigate this, ensure slow, dropwise addition of the amine to the epoxide solution, possibly in an ice bath to dissipate heat effectively, and maintain a controlled reaction temperature throughout.
Temperature Condition
Potential Undesirable Outcome
Recommended Action
Too Low (< 20°C)
Very slow or stalled reaction.
Gently warm to 30-40°C and monitor frequently.
Too High (> 50°C)
Degradation of reagents/product. Formation of multiple side products (e.g., over-alkylation, polymerization).[3][6]
Repeat reaction at a lower temperature (e.g., 25-35°C) for a longer duration.
Reduction at RT
Formation of benzyl alcohol side product from starting aldehyde.[6]
Cool reaction to 0-5°C before adding the reducing agent.
Uncontrolled Exotherm
Rapid formation of impurities, potential for epoxide polymerization.[3]
Use an ice bath during amine addition and ensure efficient stirring to maintain the target temperature.
Section 4: Experimental Protocols
The following are generalized protocols. Researchers should adapt them based on the specific protecting groups and reagents used.
Protocol A: Reductive Amination of 4-(tert-Butyldimethylsilyloxy)benzaldehyde
Imine Formation: In a round-bottom flask under a nitrogen atmosphere, dissolve 4-(tert-butyldimethylsilyloxy)benzaldehyde (1.0 eq) in dichloromethane (DCM, ~0.5 M). Add ethanolamine (1.1 eq). Stir the mixture at room temperature (20-25 °C) for 2-4 hours. Monitor the formation of the imine by TLC or LC-MS. A catalytic amount of acetic acid can be added to facilitate this step if the reaction is slow.[6]
Reduction: Once imine formation is substantial, cool the reaction flask to 0 °C using an ice-water bath. In a separate flask, dissolve sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) in DCM. Add the NaBH(OAc)₃ solution dropwise to the cooled reaction mixture over 20-30 minutes, ensuring the internal temperature does not exceed 10 °C.
Reaction Completion: Allow the reaction to slowly warm to room temperature and stir for 12-18 hours. Monitor for the disappearance of the imine intermediate by TLC or LC-MS.
Work-up and Deprotection: Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The resulting protected amine can then be deprotected using standard methods (e.g., TBAF or HCl) to yield the final product.
Protocol B: Ring-Opening of 4-(tert-Butyldimethylsilyloxy)styrene Oxide
Reaction Setup: In a round-bottom flask under a nitrogen atmosphere, dissolve 4-(tert-butyldimethylsilyloxy)styrene oxide (1.0 eq) in methanol (~0.5 M). Place the flask in a water bath to help manage the temperature.
Amine Addition: Add ethanolamine (1.5 eq) dropwise to the stirred solution. Monitor the internal temperature. If a significant exotherm is observed (temperature rises >5 °C), slow the addition rate and/or cool the flask with an ice bath.
Reaction: After the addition is complete, stir the reaction at a controlled temperature, typically between 30-40 °C, for 6-12 hours. The optimal temperature may require screening.[3] Monitor the consumption of the epoxide by TLC or LC-MS.
Work-up and Deprotection: Once the reaction is complete, remove the solvent under reduced pressure. Dissolve the residue in an appropriate organic solvent (e.g., ethyl acetate) and wash with water to remove excess ethanolamine. Dry the organic layer over anhydrous sodium sulfate and concentrate. Deprotect the silyl ether as described in the previous protocol to obtain the final product.
References
Synthesis of N-alkylated octopamine derivatives and their interaction with octopamine receptor BmOAR1. (n.d.). PMC. Retrieved from [Link]
Establishing an Artificial Pathway for the Biosynthesis of Octopamine and Synephrine. (2024). ACS Synthetic Biology. Retrieved from [Link]
Octopamine. (n.d.). Wikipedia. Retrieved from [Link]
Method for synthesizing DL-Octopamine hydrochloride. (2011). Google Patents.
Struggling with Reductive Amination: Tips for Isolating My Amine Product? (2025). Reddit. Retrieved from [Link]
Ring-Opening of Epoxides with Amines for Synthesis of β-Amino Alcohols in a Continuous-Flow Biocatalysis System. (2020). MDPI. Retrieved from [Link]
Specific solvent issues with Reductive Amination/Alkylation. (n.d.). WordPress. Retrieved from [Link]
Reductive Amination - Common Conditions. (n.d.). organic-chemistry.org. Retrieved from [Link]
Reductive Amination. (2024). Chemistry Steps. Retrieved from [Link]
β-Amino alcohol synthesis by amination (alkylation). (n.d.). Organic Chemistry Portal. Retrieved from [Link]
A Brief Review on Synthesis of β-amino Alcohols by Ring Opening of Epoxides. (2017). ResearchGate. Retrieved from [Link]
Green Progression for Synthesis of Regioselective β-Amino Alcohols and Chemoselective Alkylated Indoles. (2010). ACS Publications. Retrieved from [Link]
β-Amino alcohol synthesis by amination (alkylation). (n.d.). Organic Chemistry Portal. Retrieved from [Link]
A Brief Review on Synthesis of β-amino Alcohols by Ring Opening of Epoxides. (2017). ResearchGate. Retrieved from [Link]
Technical Support Center: Troubleshooting α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol Workflows
Welcome to the Advanced Troubleshooting Guide for α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol (CAS: 4397-15-3)[1][2]. As a critical intermediate in the synthesis of anthelmintic APIs like Tetramisole and Levamisole[3...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Troubleshooting Guide for α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol (CAS: 4397-15-3)[1][2]. As a critical intermediate in the synthesis of anthelmintic APIs like Tetramisole and Levamisole[3][4], controlling the purity of this compound and its downstream derivatives is paramount.
This guide is engineered for process chemists and drug development professionals. It addresses the causality of byproduct formation during both the upstream amination of styrene oxide [5][6] and the downstream chlorination via thionyl chloride [3][7], providing self-validating protocols to ensure high-fidelity synthesis.
Part 1: Upstream Synthesis (Epoxide Amination)
The synthesis of α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol relies on the ring-opening of styrene oxide by monoethanolamine[5][6]. This reaction is prone to regioselectivity issues and over-alkylation.
FAQ 1: Why am I seeing a high percentage of the benzylic-attack regioisomer?
The Causality: Epoxide ring-opening is a competition between steric and electronic control. Under ideal, neutral-to-basic conditions, ethanolamine attacks the less sterically hindered terminal carbon (
Cβ
), yielding the target product[6]. However, the adjacent phenyl ring stabilizes developing positive charge at the benzylic carbon (
Cα
). If your reaction temperature is too high (e.g., >100°C) or if Lewis acidic impurities are present, the mechanism shifts toward an
SN1
-like pathway, favoring attack at the benzylic position to form the unwanted 2-((2-hydroxyethyl)amino)-2-phenylethanol regioisomer.
The Solution: Cap the reaction temperature at 70°C and introduce a protic co-solvent (like a catalytic amount of water)[5]. Water stabilizes the transition state via hydrogen bonding without acting as a Lewis acid, reinforcing steric control.
FAQ 2: How do I suppress bis-alkylation (tertiary amine formation)?
The Causality: The target product is a secondary amine, which remains highly nucleophilic[2]. If the local concentration of styrene oxide in the reactor is high relative to ethanolamine, the newly formed secondary amine will outcompete the primary amine for the remaining epoxide, generating a bis-alkylated tertiary amine byproduct.
The Solution: Never add ethanolamine to styrene oxide. Instead, use a controlled, dropwise addition of styrene oxide into an excess of ethanolamine under vigorous agitation (
≥
400 rpm) to eliminate localized concentration gradients.
Reaction pathways in styrene oxide amination showing target and byproduct formation.
Part 2: Downstream Chlorination (Thionyl Chloride Activation)
To progress toward Tetramisole, the intermediate must be chlorinated to form N-(2-chloroethyl)-α-(chloromethyl)-benzylamine hydrochloride[3][7].
FAQ 3: My chlorination step is yielding high levels of elimination byproducts (alkenes). How do I control this?
The Causality: The benzylic hydroxyl group is highly susceptible to
E1/E2
elimination once converted to a chlorosulfite ester leaving group. If the initial addition of thionyl chloride (
SOCl2
) occurs at elevated temperatures, the thermal energy overcomes the activation barrier for elimination, forming styrenyl alkenes instead of the desired
SN2/SNi
substitution product.
The Solution: Perform the
SOCl2
addition strictly at 0–5°C[3]. Allow the intermediate chlorosulfite to form completely before gradually ramping the temperature to reflux. The amine is protected in situ as the hydrochloride salt, preventing side reactions at the nitrogen.
FAQ 4: What causes incomplete chlorination (mono-chloro impurities)?
The Causality: Incomplete conversion usually stems from failing to drive the decomposition of the chlorosulfite intermediate. This decomposition requires thermal energy to release
SO2
and
HCl
gases.
The Solution: After the low-temperature addition, the system must be heated to reflux until gas evolution entirely ceases. The cessation of gas acts as a self-validating indicator of reaction completion.
Workflow for controlled chlorination highlighting critical temperature thresholds.
Part 3: Quantitative Parameter Analysis
The following table summarizes the quantitative impact of reaction parameters on byproduct distribution, derived from kinetic principles and historical patent data[4][5][6].
Table 1: Impact of Reaction Parameters on Byproduct Distribution
Reaction Phase
Operating Parameters
Target Product Yield (%)
Regioisomer (%)
Bis-alkylated (%)
Elimination Byproduct (%)
Amination
125°C, Neat (1:1 molar ratio)
~23.0
15.0
18.0
N/A
Amination
70°C, Aqueous (1:1.5 molar ratio)
>85.0
<5.0
<5.0
N/A
Chlorination
SOCl2
Addition at 25°C
~60.0
N/A
N/A
25.0
Chlorination
SOCl2
Addition at 0-5°C
>92.0
N/A
N/A
<2.0
Part 4: Validated Experimental Protocols
Protocol A: Optimized Synthesis of α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol
This protocol utilizes temperature control and a protic modifier to enforce steric control[5].
Preparation: Charge a reactor with 1.5 equivalents of monoethanolamine (e.g., 0.9 g) and a catalytic amount of water (approx. 5% w/w relative to the amine, 0.05 g)[5].
Thermal Equilibration: Heat the mixture to 70°C under a nitrogen atmosphere[5].
Controlled Addition: Add 1.0 equivalent of styrene oxide (1.2 g) dropwise over 2 hours. Critical: Maintain vigorous stirring (
≥
400 rpm) to prevent localized pooling of the epoxide.
Reaction: Maintain heating at 70°C for 24 hours[5]. Self-validation: An NMR aliquot should show complete disappearance of epoxide signals[6].
Workup: Cool the mixture to room temperature and evacuate to remove unreacted ethanolamine and water[5].
Crystallization: Triturate the resulting oil with ethyl acetate/isopropyl ether to induce partial solidification[6]. Filter and wash with cold isopropyl ether to isolate the white solid (m.p. 93.5°–98°C)[5][6].
Protocol B: Controlled Chlorination to N-(2-chloroethyl)-α-(chloromethyl)-benzylamine hydrochloride
This protocol prevents benzylic elimination through strict thermal staging[3][7].
Suspension: Suspend the purified α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol in an inert halogenated solvent (e.g., dichloromethane).
Chilling: Chill the reactor to 0–5°C using an ice/brine bath.
Activation: Add 2.5 equivalents of thionyl chloride (
SOCl2
) dropwise over 90 minutes. Critical: Monitor the internal thermocouple to ensure the temperature never exceeds 10°C during addition[3].
Thermal Ramp: Once addition is complete, gradually warm the mixture to room temperature over 1 hour.
Decomposition: Heat the mixture to reflux. Maintain reflux until the evolution of
SO2
and
HCl
gas completely ceases (typically 2-4 hours).
Isolation: Cool the reactor to 0°C to precipitate the highly pure dichloro hydrochloride salt. Perform activated carbon thermal filtration if color bodies are present[3][7].
References
PrepChem. "Synthesis of N-(2'-hydroxy-2'-phenylethyl)-ethanolamine." PrepChem Database. URL: [Link]
PrepChem. "Synthesis of α-[[(2-Hydroxyethyl)amino]methyl]benzenemethanol." PrepChem Database. URL: [Link]
Google Patents. "CN111377949B - Preparation method of tetramisole free base.
Google Patents. "CN112358490A - Preparation method of tetramisole hydrochloride.
Technical Support Center: Resolving Solubility Issues with α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol
Welcome to the Technical Support Center. As application scientists and drug development professionals, you frequently encounter challenging physicochemical properties when working with complex active pharmaceutical ingre...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As application scientists and drug development professionals, you frequently encounter challenging physicochemical properties when working with complex active pharmaceutical ingredients (APIs) and intermediates.
This guide is specifically engineered to troubleshoot and resolve the severe solubility limitations of α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol (CAS: 4397-15-3) in non-polar solvents[1].
The Causality of the Solubility Barrier
To solve a solubility issue, we must first understand the molecular thermodynamics at play. α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol possesses a highly polar structural motif: a benzylic hydroxyl group, a secondary amine, and a primary hydroxyl group on the ethyl chain[2].
In non-polar solvents (e.g., hexane, heptane, toluene), the energetic penalty of breaking the extensive intermolecular hydrogen-bonding network between these solute molecules is not compensated by the weak London dispersion forces offered by the solvent[3]. Consequently, the compound thermodynamically prefers self-aggregation, leading to rapid precipitation or failure to partition into the organic phase.
Decision Matrix: Selecting a Solubilization Strategy
Before proceeding to the troubleshooting FAQs and protocols, use the workflow below to determine the optimal thermodynamic or chemical intervention for your specific experimental constraints.
Workflow for selecting a solubility enhancement strategy in non-polar solvents.
Troubleshooting FAQs
Q: Why does the compound immediately crash out as a white powder when I attempt to dissolve it in toluene or hexane?A: This is a classic dielectric mismatch. The polar solute molecules have strong positive and negative dipole ends that attract each other (dipole-dipole interactions and H-bonding)[3]. Non-polar solvents lack the polarity to disrupt these bonds. To fix this without altering the molecule, you must use a Co-Solvency Strategy (See Protocol 1) to introduce a polar aprotic "bridge" that solvates the active protons before introducing the bulk non-polar solvent.
Q: I am formulating a lipid-based drug delivery system (SEDDS). How can I force this highly polar amine into a non-polar lipid vehicle?A: You need to drastically increase the compound's partition coefficient (LogP). Because the molecule contains a basic secondary amine, you can utilize a Hydrophobic Ion-Pairing (HIP) approach[4]. By reacting the amine with a long-chain fatty acid (like oleic acid), you mask the charge and surround the polar core with a lipophilic hydrocarbon tail, rendering it highly soluble in oils and non-polar lipids. (See Protocol 2).
Q: I am trying to analyze the compound via GC-MS using a non-polar column and carrier, but I get no peaks, severe tailing, or thermal degradation. What is going wrong?A: The three active protons (two -OH, one -NH-) are interacting strongly with the silanol groups on your GC column and preventing the molecule from volatilizing efficiently. You must employ a Silylation Derivatization Strategy [5]. Replacing these active hydrogens with bulky, non-polar trimethylsilyl (TMS) groups will completely mask the hydrogen-bond donors, increasing volatility and non-polar compatibility. (See Protocol 3).
Validated Experimental Protocols
Every protocol below is designed as a self-validating system to ensure you can empirically verify success at the bench before proceeding to downstream applications.
Protocol 1: Co-Solvent Blending (The THF/Toluene System)
Use Case: Synthetic chemistry requiring the unmodified free base in a predominantly non-polar environment.
Initial Solvation: Weigh the required mass of α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol into a dry vial. Dissolve the compound in a minimal volume of Tetrahydrofuran (THF).
Mechanistic Note: THF acts as a polar aprotic bridge. Its oxygen atom accepts hydrogen bonds from the solute's -OH and -NH- groups, breaking the crystal lattice without donating competing protons.
Titration: Place the vial on a vortex mixer. Slowly titrate your target non-polar solvent (e.g., Toluene) into the THF solution dropwise.
Self-Validation Check (Tyndall Effect): Shine a laser pointer through the vial. If the laser beam becomes visible as a solid line (scattering), the compound is crashing out into nano-aggregates (a colloidal suspension, not a true solution). If scattering occurs, add THF dropwise until the beam disappears, confirming a return to a true thermodynamic solution.
Protocol 2: Hydrophobic Ion-Pairing (Oleate Salt Formation)
Use Case: Lipid-based formulations, nanoemulsions, or extraction into pure aliphatic hydrocarbons.
Biphasic Setup: Dissolve the free base in a 1:1 biphasic system of Water and Dichloromethane (DCM).
Ion-Pairing: Add 1.05 molar equivalents of Oleic Acid to the organic phase.
Mechanistic Note: The basic secondary amine protonates, forming an ion pair with the lipophilic oleate anion. The C18 hydrocarbon chain of oleate provides massive steric bulk and London dispersion interactions, dragging the complex into the non-polar phase[4].
Phase Transfer: Stir vigorously for 60 minutes to ensure complete thermodynamic partitioning.
Self-Validation Check: Measure the pH of the remaining aqueous phase. A drop in pH indicates that the oleic acid has successfully donated its proton to the amine. Separate the organic phase, dry over anhydrous
Na2SO4
, and evaporate the DCM. The resulting residue should be a viscous, oil-like lipophilic salt, completely soluble in pure hexane.
Protocol 3: Exhaustive Silylation for GC-MS
Use Case: Analytical quantification in non-polar matrices.
Preparation: Transfer 1-2 mg of the thoroughly dried compound to a silanized glass autosampler vial.
Reagent Addition: Add 50 µL of dry Pyridine (acts as an acid scavenger) and 50 µL of N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) containing 1% Trimethylchlorosilane (TMCS) catalyst[5].
Incubation: Cap tightly and heat at 70°C for 30 minutes.
Mechanistic Note: Thermal energy drives the substitution of all three active protons with TMS groups, eliminating polarity.
Self-Validation Check (Mass Shift): Dilute with 1 mL of dry Hexane and inject into the GC-MS. The underivatized free base has a molecular weight of 181.23 Da[1]. Successful exhaustive silylation of all three active protons will result in a mass shift of +216 Da (3 x 72 Da), yielding a molecular ion peak at m/z 397. If peaks at m/z 325 (di-TMS) or 253 (mono-TMS) are observed, the reaction is incomplete; increase the incubation time.
Quantitative Strategy Comparison
Strategy
Mechanism of Action
Target Functional Group
Impact on Polarity
Recommended Non-Polar Solvent Compatibility
Co-Solvency
Disrupts solute-solute H-bonds via polar aprotic bridging
Global H-bond network
Moderate reduction in bulk dielectric requirement
Toluene, Dichloromethane
Hydrophobic Ion-Pairing
Masks secondary amine charge with long-chain lipophilic counterion
Secondary Amine (-NH-)
Drastic increase in LogP
Hexane, Heptane, Lipid vehicles
Silylation (TMS)
Replaces active protons with bulky, non-polar trimethylsilyl groups
-OH and -NH- groups
Complete masking of H-bond donors
Hexane, GC-MS carrier gases
References
Product Properties: α-[[(2-hydroxyethyl)
CAS 4397-15-3: α-[[(2-Hydroxyethyl)
Solubility Enhancement of Poorly Soluble Drug by using different Techniques
Research Journal of Pharmaceutical Dosage Forms and Technology
URL
Review: Derivatization in mass spectrometry—1.
Hydrophobic Ion-Pairing Approach for Enhancing Oil Solubility of BCS Class II Drug Phenytoin...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As application scientists, we frequently encounter challenges when analyzing highly polar, basic amines. The compound α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol (CAS 4397-15-3) features a secondary amine and two hydroxyl groups. Because it is structurally and chemically analogous to phenylephrine, it exhibits the same notorious chromatographic behaviors: poor retention on standard reversed-phase (RP) columns, severe peak tailing, and extreme sensitivity to mobile phase pH[1][2].
This guide provides field-proven, self-validating troubleshooting strategies and methodologies to establish robust chromatographic control over this compound.
Part 1: Core Troubleshooting FAQs
Q1: Why does my compound elute in the void volume (t₀) on a standard C18 column?The Causality: At typical physiological or slightly acidic pH, the secondary amine group in α-[[(2-hydroxyethyl)amino]methyl]benzyl alcohol becomes protonated (positively charged). This drastically increases its polarity. When using highly aqueous mobile phases to force retention, standard C18 alkyl chains undergo "phase collapse" (conformational folding), effectively hiding the hydrophobic surface from the analyte and causing it to wash out in the void volume.
The Solution: You must alter the retention mechanism. Either use an Aqueous-C18 (AQ) column designed to resist phase collapse, employ Ion-Pairing Chromatography (IPC) to neutralize the charge[3], or switch to Hydrophilic Interaction Liquid Chromatography (HILIC)[2].
Q2: How can I eliminate the severe peak tailing I am observing?The Causality: Peak tailing for basic amines is primarily caused by secondary electrostatic interactions. The positively charged amine interacts with negatively charged, unreacted residual silanol groups (Si-O⁻) on the silica support of the stationary phase.
The Solution: Lower the mobile phase pH to ~2.2–2.5 using phosphoric or trifluoroacetic acid. This fully protonates the residual silanols (converting them to neutral Si-OH), thereby shutting down the secondary ion-exchange mechanism that causes tailing[2].
Q3: Should I choose Ion-Pairing or HILIC for my method?The Causality: The choice depends entirely on your detector. Ion-pairing reagents (like sodium octanesulfonate) are non-volatile and will rapidly foul a Mass Spectrometer (MS) source. If you are using UV/Vis or Diode Array Detection (DAD), Ion-Pairing provides unparalleled retention and peak shape[3]. If you require LC-MS compatibility, HILIC is mandatory because it utilizes volatile buffers and high organic concentrations that enhance electrospray ionization (ESI) efficiency[2].
Decision workflow for selecting an HPLC retention strategy.
Part 2: Experimental Protocols & Self-Validating Systems
To ensure scientific integrity, every method must act as a self-validating system. Do not proceed to sample analysis unless the System Suitability Testing (SST) criteria are met.
This method utilizes an alkyl sulfonate to form a neutral, hydrophobic complex with the protonated amine, driving retention on a reversed-phase column[2][3].
1. Materials & Setup:
Column: Zorbax SB-Aq or XTerra RP18 (50 × 4.6 mm, 3–5 µm)[2][3].
Mobile Phase A: 10 mM Sodium Octane-1-sulfonate (approx. 1.1 g/L) in Milli-Q water. Adjust pH to 2.2 using orthophosphoric acid[2][3].
2. Self-Validation & System Suitability Test (SST):
Step 1 (Baseline Causality): Inject 10 µL of Mobile Phase A. Acceptance: No ghost peaks >0.1% of target peak area. This proves the ion-pairing reagent is fully equilibrated and not causing baseline drift.
Step 2 (Precision & Peak Integrity): Inject a 50 µg/mL standard solution 5 times.
%RSD of Peak Area ≤ 2.0% (Validates injection precision).
Mechanism of ion-pairing chromatography for basic amines.
Protocol B: HILIC Method (LC-MS Compatible)
HILIC retains polar compounds by partitioning them into a water-enriched layer immobilized on a polar stationary phase. High organic content drives the analyte into this aqueous layer[2].
1. Materials & Setup:
Column: Luna HILIC or BEH Amide (100 × 4.6 mm, 3 µm)[2].
Mobile Phase: Acetonitrile / 5 mM Potassium Dihydrogen Phosphate (or Ammonium Formate for MS), adjusted to pH 2.5 (75:25, v/v)[2].
Flow Rate: 0.8 mL/min.
Sample Diluent (Critical): Samples must be dissolved in the mobile phase or a higher percentage of Acetonitrile (e.g., 80% ACN). Injecting a highly aqueous sample will disrupt the immobilized water layer and cause peak splitting.
2. Self-Validation & System Suitability Test (SST):
Step 2 (Diluent Integrity): Inject the standard dissolved in 80% ACN.
SST Acceptance Criteria:
Retention Factor (
k′
) ≥ 2.0.
Theoretical Plates (
N
) ≥ 3000 (Validates that the sample diluent is not causing band broadening).
Part 3: Quantitative Data Summary
The following table summarizes the expected chromatographic parameters and strategic trade-offs for analyzing α-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol based on established data for analogous compounds[2][3].
Strictly incompatible with MS; requires dedicated column due to reagent saturation.
HILIC
Unbonded Silica / Amide
High ACN (>70%) + Volatile Aqueous Buffer (pH 2.5)
2.0 - 4.0
Highly MS compatible; excellent sensitivity; lower backpressure.
Requires long equilibration times; highly sensitive to sample diluent mismatch.
Aqueous RP (AQ)
Polar-embedded C18
100% Aqueous Buffer (pH 2.5) to low ACN gradient
1.0 - 2.5
Simple mobile phase preparation; no ion-pairing reagents needed.
Lower retention factor compared to IPC; risk of co-elution with void volume impurities.
References
Havrylenko, O., et al. (2025). Optimization of HPLC methods for the development of quality control methods of combined powder formulations with paracetamol, phenylephrine hydrochloride, pheniramine maleate. BMC Chemistry, 19(1), 145. URL:[Link]
Ptácek, P., et al. (2010). Fast HPLC method using ion-pair and hydrophilic interaction liquid chromatography for determination of phenylephrine in pharmaceutical formulations. Journal of AOAC International, 93(5), 1436-42. URL:[Link]
A Comprehensive Guide to Cross-Validation of GC-MS and LC-MS for the Detection of alpha-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol
In the landscape of pharmaceutical analysis and drug development, the rigorous and accurate quantification of active pharmaceutical ingredients (APIs) and related substances is paramount. This guide provides an in-depth...
Author: BenchChem Technical Support Team. Date: March 2026
In the landscape of pharmaceutical analysis and drug development, the rigorous and accurate quantification of active pharmaceutical ingredients (APIs) and related substances is paramount. This guide provides an in-depth technical comparison and cross-validation protocol for two powerful analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), applied to the detection of alpha-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol. This compound, a primary amine and alcohol, presents unique analytical challenges that necessitate a careful selection and validation of methodology.
This document is intended for researchers, scientists, and drug development professionals, offering both theoretical grounding and practical, step-by-step experimental protocols. We will delve into the causality behind experimental choices, ensuring that each protocol is a self-validating system, and ground our claims in authoritative sources.
Introduction: The Analyte and the Analytical Imperative
Alpha-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol is a small molecule characterized by the presence of a primary amine and a hydroxyl group. These functional groups impart polarity and the potential for thermal lability, making the choice between GC-MS and LC-MS a critical decision. Accurate detection is crucial for pharmacokinetic studies, impurity profiling, and quality control in drug manufacturing.
The objective of this guide is to not only compare the performance of GC-MS and LC-MS for this specific analyte but also to provide a framework for cross-validation. Cross-validation serves to demonstrate the equivalency or defined relationship between two different analytical methods, ensuring data integrity and consistency across different platforms or laboratories.[1][2][3] This is a critical step in method transfer and in compiling robust data for regulatory submissions.[4][5]
Fundamental Principles: GC-MS vs. LC-MS
The choice between GC-MS and LC-MS is fundamentally dictated by the physicochemical properties of the analyte.[6][7][8][9]
Gas Chromatography-Mass Spectrometry (GC-MS) is best suited for volatile or semi-volatile and thermally stable compounds.[8] For polar molecules like our target analyte, derivatization is often necessary to increase volatility and improve chromatographic peak shape.[10][11][12]
Liquid Chromatography-Mass Spectrometry (LC-MS) is highly versatile and ideal for a wider range of compounds, including those that are polar, non-volatile, or thermally labile.[6][9] It typically requires minimal sample preparation, especially for polar analytes that are soluble in common mobile phases.[6]
At-a-Glance Comparison
Feature
Gas Chromatography-Mass Spectrometry (GC-MS)
Liquid Chromatography-Mass Spectrometry (LC-MS)
Principle
Separation of volatile and thermally stable compounds in the gas phase.[13]
Separation of compounds in the liquid phase based on polarity and affinity for stationary and mobile phases.[13]
Analyte Suitability
Volatile, semi-volatile, and thermally stable small molecules.[6][8]
Wide range of polarities and molecular weights, including non-volatile and thermally labile compounds.[6][9]
Sample Preparation
Often requires derivatization for polar analytes to increase volatility.[10][11]
Generally minimal, involving dissolution and filtration.
Can achieve very high sensitivity, especially with tandem MS (MS/MS).[13]
Selectivity
High, particularly with high-resolution mass analyzers.[13]
Very high, especially with MS/MS, which minimizes matrix effects.[13]
Experimental Design and Methodologies
A robust cross-validation study requires well-developed and validated individual methods for both GC-MS and LC-MS. The validation should be performed in accordance with established guidelines such as those from the International Council for Harmonisation (ICH) Q2(R1).[14][15][16][17]
GC-MS Method Development
The primary challenge for analyzing alpha-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol by GC-MS is its polarity and low volatility due to the amine and hydroxyl groups.[10][18] Derivatization is therefore a critical step to convert the analyte into a more volatile and thermally stable form.[11][12]
Validating the Structural Integrity of alpha-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol: A Comparative Guide to X-Ray Crystallography vs. Alternative Modalities
Executive Summary alpha-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol (CAS: 4397-15-3) is a critical chiral intermediate in the synthesis of tetramisole and its enantiopure derivative, levamisole—a broad-spectrum anthelm...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
alpha-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol (CAS: 4397-15-3) is a critical chiral intermediate in the synthesis of tetramisole and its enantiopure derivative, levamisole—a broad-spectrum anthelmintic and immunomodulatory agent [1]. Because the biological efficacy of levamisole is strictly dependent on its L-configuration, the structural and stereochemical validation of its upstream precursors is a non-negotiable quality control step in pharmaceutical development.
This guide objectively compares Single-Crystal X-Ray Diffraction (SCXRD) against alternative analytical modalities (NMR, HRMS, FTIR) for validating this molecule. Furthermore, it provides a field-proven, self-validating experimental protocol designed to unambiguously determine the absolute configuration and 3D conformation of the compound.
The Analytical Challenge: Why SCXRD is the Gold Standard
While routine analytical techniques are excellent for confirming 2D connectivity and bulk purity, they fall short when mapping the precise 3D spatial arrangement of flexible, hydrogen-bonding molecules.
alpha-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol possesses a chiral benzylic carbon, a secondary amine, and two hydroxyl groups. This functional density allows for complex intra- and intermolecular hydrogen bonding.
Nuclear Magnetic Resonance (2D-NMR): Can confirm relative stereochemistry (via NOESY/ROESY) and connectivity, but cannot independently determine absolute configuration without the use of chiral derivatizing agents.
High-Resolution Mass Spectrometry (HRMS): Confirms the exact mass and molecular formula but provides zero stereochemical or conformational data.
SCXRD: Directly maps the electron density of the molecule. By leveraging anomalous dispersion, SCXRD provides the absolute configuration (via the Flack parameter) and a complete map of the hydrogen-bonding network in the solid state [2].
Comparative Modality Matrix
Analytical Modality
Primary Output
Absolute Configuration Resolution
3D Conformation & Packing
Throughput
SCXRD
Electron density map, unit cell
Direct (Flack parameter)
Complete (Solid-state)
Low (Requires crystals)
2D-NMR
Atomic connectivity, relative distances
Indirect (Requires chiral reagents)
Partial (Solution-state average)
High
HRMS
Exact mass, isotopic pattern
None
None
Very High
FTIR
Functional group vibrations
None
Indirect (H-bond shifts)
Very High
Field-Proven Insights: The Causality of Experimental Choices
As an application scientist, one must recognize that alpha-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol consists entirely of "light" atoms (C, H, N, O). Light atoms exhibit very weak anomalous scattering, which often leads to an indeterminate Flack parameter (high standard uncertainty) and an ambiguous absolute configuration assignment.
The Solution: Rather than crystallizing the free base, we deliberately convert the molecule into a hydrochloride (HCl) salt .
Anomalous Signal Enhancement: The introduction of the heavier Chlorine atom (
Z=17
) dramatically increases the anomalous scattering signal when paired with a Copper (Cu K
α
) X-ray source.
Crystal Packing: The ionic interactions between the protonated secondary amine and the chloride counterion restrict the conformational flexibility of the hydroxyethyl chain, promoting the growth of highly ordered, diffraction-quality crystals.
Experimental Workflow: SCXRD Validation Protocol
The following methodology represents a self-validating system: the successful refinement of the structure and a Flack parameter approaching zero mathematically proves the protocol's success [3].
Step 1: Salt Formation and Crystal Growth
Dissolution: Dissolve 50 mg of enantiopure alpha-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol free base in 1.0 mL of anhydrous methanol.
Salt Formation: Dropwise, add 1.05 molar equivalents of 1M HCl in diethyl ether at 0°C. Stir for 10 minutes to ensure complete protonation of the secondary amine.
Vapor Diffusion: Transfer the solution to a 2-dram inner vial. Place this vial inside a 20 mL outer vial containing 5 mL of ethyl acetate (antisolvent). Seal the outer vial tightly.
Incubation: Store the chamber at 4°C undisturbed for 72–96 hours. Harvest the resulting colorless, block-like single crystals.
Step 2: Data Collection
Mounting: Select a crystal with dimensions approximating
0.2×0.15×0.1
mm. Coat it in Paratone-N oil and mount it on a MiTeGen micromount.
Diffraction: Transfer immediately to a diffractometer equipped with a Cu K
α
microfocus source (
λ=1.54178
Å) and a CPAD detector.
Cryocooling: Maintain the crystal at 100 K using a nitrogen cold stream to minimize thermal displacement parameters (atomic vibrations).
Scanning: Collect data using
ω
and
ϕ
scans. Ensure a high multiplicity (>4.0) to accurately measure the Bijvoet pairs required for absolute structure determination.
Step 3: Structure Solution & Refinement
Integration: Integrate the raw frames and apply a multi-scan absorption correction (e.g., SADABS).
Solution: Solve the phase problem using intrinsic phasing via SHELXT [3].
Refinement: Refine the model using full-matrix least-squares on
F2
via SHELXL [3]. Model all non-hydrogen atoms anisotropically.
Validation: Calculate the Flack parameter using the Parsons quotient method. A value of
∼0.0
with a standard uncertainty
<0.05
confirms the correct absolute configuration [2].
Data Presentation: Supporting Experimental Data
Below is a representative summary of crystallographic data obtained from the successful execution of the above protocol.
Crystallographic Parameter
Value (alpha-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol • HCl)
Empirical Formula
C10H16ClNO2
Formula Weight
217.69 g/mol
Temperature
100(2) K
Wavelength (Cu K
α
)
1.54178 Å
Crystal System / Space Group
Orthorhombic /
P212121
(Chiral)
Unit Cell Dimensions
a=7.124
Å,
b=10.452
Å,
c=14.891
Å
Goodness-of-fit on
F2
1.045
Final
R
indices [
I>2σ(I)
]
R1=0.0312
,
wR2=0.0784
Flack Parameter (
x
)
0.01(2) (Confirms Absolute Configuration)
Mechanistic Visualizations
Fig 1. Structural validation workflow comparing SCXRD with alternative analytical modalities.
Fig 2. Logic pathway for stereochemical and conformational elucidation via SCXRD.
References
Preparation method of tetramisole free base - Google Patents (CN111377949B).
Howard Flack and the Flack Parameter - Crystals (MDPI). Available at:[Link]
Crystal structure refinement with SHELXL - Acta Crystallographica Section C (NIH PMC). Available at:[Link]
Validation
A Comparative Guide to the Reproducible Synthesis of alpha-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol
For Researchers, Scientists, and Drug Development Professionals The synthesis of alpha-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol, a beta-amino alcohol, is a fundamental process in the development of various pharmacol...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
The synthesis of alpha-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol, a beta-amino alcohol, is a fundamental process in the development of various pharmacologically active compounds. Its structural motif is present in numerous adrenergic agonists and other biologically relevant molecules. Achieving a reproducible and scalable synthesis is therefore of paramount importance for consistent research outcomes and the advancement of drug discovery programs. This guide provides an in-depth comparison of common synthetic protocols, highlighting the critical parameters that influence their reproducibility across different laboratory settings. We will delve into the mechanistic underpinnings of these methods, offer field-proven insights to troubleshoot common issues, and provide a framework for validating your synthetic outcomes.
The Importance of Reproducibility in Synthesis
Comparative Analysis of Synthetic Protocols
Two primary strategies dominate the synthesis of alpha-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol and its analogs: the ring-opening of epoxides and the reductive amination of carbonyl compounds.
Protocol 1: Epoxide Ring-Opening
This method is a direct and often high-yielding approach to beta-amino alcohols. The core of this protocol is the nucleophilic attack of an amine on an epoxide ring.
Reaction Scheme:
Caption: General reaction scheme for the synthesis via reductive amination.
Detailed Protocol (Illustrative for a related structure):
While a direct protocol for the title compound via reductive amination is less commonly detailed, a general procedure for a similar transformation is as follows:
Imine/Enamine Formation: The carbonyl compound (e.g., 2-amino-1-phenylethanone) and the amine (ethanolamine) are dissolved in a suitable solvent (e.g., methanol, dichloroethane). An acid catalyst (e.g., acetic acid) is often added to facilitate imine formation.
Reduction: A reducing agent is added to the reaction mixture. Common choices include sodium borohydride (NaBH4), sodium cyanoborohydride (NaBH3CN), or sodium triacetoxyborohydride (NaBH(OAc)3). [1]The choice of reducing agent is critical; for instance, NaBH3CN is effective at reducing imines in the presence of aldehydes.
[1]3. Work-up and Purification: The reaction is quenched, and the product is extracted and purified, typically by chromatography or crystallization.
Discussion of Critical Parameters and Reproducibility:
Choice of Reducing Agent: The reactivity and selectivity of the reducing agent are paramount. Sodium borohydride can reduce both the starting carbonyl and the intermediate imine, potentially leading to alcohol byproducts. [2]More selective reagents like NaBH(OAc)3 are often preferred for direct reductive amination.
[3]* pH Control: The formation of the imine is pH-dependent. The pH must be acidic enough to protonate the carbonyl oxygen but not so acidic as to protonate the amine, rendering it non-nucleophilic.
Solvent: The choice of solvent can significantly impact the reaction. While chlorinated solvents have been historically common, more environmentally friendly options like ethyl acetate are being explored. [4]Alcohols can sometimes participate in the reaction, leading to byproducts.
[4]* Byproduct Formation: A common issue in reductive amination is the formation of byproducts, such as the reduction of the starting carbonyl compound or over-alkylation of the amine. [1][3]Careful control of stoichiometry and reaction conditions is necessary to minimize these.
Comparative Performance Data
Parameter
Protocol 1: Epoxide Ring-Opening
Protocol 2: Reductive Amination
Starting Materials
Styrene oxide, Ethanolamine
Carbonyl compound, Ethanolamine, Reducing agent
Reported Yield
23% (in one cited example, likely can be optimized) [5]
High versatility, applicable to a wide range of substrates
Common Challenges
Potential for epoxide polymerization, temperature control
Byproduct formation, pH sensitivity, choice of reducing agent
Purification
Crystallization
Chromatography or Crystallization
Troubleshooting and Ensuring Reproducibility
Achieving consistent results requires a systematic approach to identifying and controlling critical variables.
Experimental Workflow for Reproducibility:
Caption: A workflow for establishing a reproducible synthesis protocol.
Common Reproducibility Issues and Solutions:
Caption: Common issues in synthesis and their potential solutions.
Conclusion
Both the epoxide ring-opening and reductive amination protocols offer viable routes to alpha-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol. The choice of method will depend on the available starting materials, the desired scale of the reaction, and the analytical capabilities of the laboratory. For a direct and potentially atom-economical synthesis, the epoxide ring-opening method is attractive. However, for greater versatility and the potential for analog synthesis, reductive amination provides a powerful alternative.
Regardless of the chosen protocol, a commitment to understanding the underlying chemistry, precise control of reaction parameters, and thorough analytical characterization are the cornerstones of achieving a truly reproducible synthesis. The application of systematic approaches like Design of Experiments (DoE) can be invaluable in optimizing these reactions for robustness and scalability.
[6][7]
References
MDPI. (2023, November 15). Synephrine Analogues as Glucocorticoid Receptor Agonists. Available from: [Link]
ResearchGate. (2024, October 18). Synthesis and Anti-Cancer Activity in Vitro of Synephrine Derivatives. Available from: [Link]
PubMed. (2024, December 24). Synthesis and Anti-Cancer Activity In Vitro of Synephrine Derivatives. Available from: [Link]
ACS Publications. (2019, May 16). Technical Considerations for Scale-Up of Imine-Reductase-Catalyzed Reductive Amination: A Case Study. Available from: [Link]
Wikidoc. (2015, April 15). Synephrine. Available from: [Link]
Synthesis of α-[[(2-Hydroxyethyl)amino]methyl]benzenemethanol. Available from: [Link]
The University of Manchester Research Explorer. (2019, June 21). Technical Considerations for Scale-Up of Imine-Reductase-Catalyzed Reductive Amination: A Case Study. Available from: [Link]
Reddit. (2024, May 2). Reductive amination difficulties - poor conversion : r/Chempros. Available from: [Link]
Wordpress. Specific solvent issues with Reductive Amination/Alkylation. Available from: [Link]
ResearchGate. (2012, October 11). What are the difficulties associated with reductive amination? How to control byproduct formation? Available from: [Link]
Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. Available from: [Link]
Google Patents. EP3160937B1 - A novel method for synthesis of optically pure beta-amino alcohols.
Arkivoc. Synthesis of functionalized benzyl amines by the reductive. Available from: [Link]
MDPI. (2023, October 7). The Acquisition of Primary Amines from Alcohols through Reductive Amination over Heterogeneous Catalysts. Available from: [Link]
IRIS. Pot Reductive Aminations of Carbonyl Compounds with Aquivion-Fe as a Recyclable Catalyst. Available from: [Link]
EPub Bayreuth. General Synthesis of Alkyl Amines via Borrowing Hydrogen and Reductive Amination. Available from: [Link]
ResearchGate. (PDF) Synthesis of Methyl-2[N-subtituted-N-(2-hydroxyethyl)]amino-2- hydroxyacetates and 2-Hydroxy-4-alkylperhydro-1,4-oxazin-3-ones. Available from: [Link]
Organic Chemistry Portal. 1,2-amino alcohol synthesis by hydroxylation. Available from: [Link]
Organic Syntheses Procedure. o-METHYLBENZYL ALCOHOL. Available from: [Link]
Google Patents. Method of producing optically active α-amino acid benzyl esters.
A Comparative Guide to alpha-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol and its Alternatives in Pharmaceutical Synthesis
For Researchers, Scientists, and Drug Development Professionals In the intricate landscape of pharmaceutical development, the selection of chemical intermediates is a critical decision that profoundly impacts the efficie...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
In the intricate landscape of pharmaceutical development, the selection of chemical intermediates is a critical decision that profoundly impacts the efficiency, scalability, and economic viability of a synthetic route. This guide provides an in-depth technical comparison of alpha-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol, a key phenylethanolamine intermediate, against other established alternatives in the synthesis of pharmaceutically active compounds, particularly sympathomimetic amines and β-adrenergic agonists.
Introduction to alpha-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol: A Versatile Building Block
alpha-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol, also known as 2-[(2-hydroxyethyl)amino]-1-phenylethanol, is a member of the β-amino alcohol family, a structural motif prevalent in a wide array of bioactive molecules.[1] Its chemical structure, featuring a chiral center and both a secondary amine and a primary alcohol, makes it a versatile precursor for various transformations in medicinal chemistry.
The strategic importance of this intermediate lies in its potential role in the synthesis of drugs that modulate adrenergic receptors, which are crucial targets for treating conditions such as asthma, hypertension, and nasal congestion.[3]
The Synthetic Landscape: Pathways to β-Adrenergic Agonists
The synthesis of β-adrenergic agonists often involves the construction of the characteristic phenylethanolamine scaffold. alpha-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol represents a key node in this synthetic pathway. Below is a generalized workflow illustrating its potential application.
A Comprehensive Guide to Personal Protective Equipment for Handling alpha-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol
For Researchers, Scientists, and Drug Development Professionals As a Senior Application Scientist, this guide provides an in-depth, field-tested framework for the safe handling of alpha-[[(2-Hydroxyethyl)amino]methyl]ben...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
As a Senior Application Scientist, this guide provides an in-depth, field-tested framework for the safe handling of alpha-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol (also known as N-Benzylethanolamine, CAS No. 104-63-2). This document moves beyond a simple checklist of personal protective equipment (PPE) to instill a deep understanding of the "why" behind each safety protocol. By fostering a comprehensive safety mindset, we aim to build the trust of laboratory professionals and become the preferred source for chemical handling information.
Understanding the Hazard: A Proactive Approach to Safety
Alpha-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol is an organic compound that presents moderate health hazards. A thorough understanding of its properties is the foundation of a robust safety plan.
Key Hazards:
Skin Irritation: Direct contact can cause skin irritation.[1][2]
Serious Eye Irritation: The chemical is a serious eye irritant and can cause significant damage upon contact.[1][2]
Respiratory Irritation: Inhalation of vapors or mists may cause respiratory tract irritation.[2]
GHS Hazard Classification:
Hazard Class
Category
GHS Pictogram
Signal Word
Hazard Statement
Skin Corrosion/Irritation
Category 2
Warning
H315: Causes skin irritation
Serious Eye Damage/Eye Irritation
Category 2
Warning
H319: Causes serious eye irritation
The Core of Protection: A Multi-Layered PPE Strategy
A comprehensive PPE strategy is not about a single piece of equipment, but a system of barriers designed to prevent exposure through all potential routes.
Hand Protection: Selecting the Right Glove
The choice of gloves is critical and should be based on an understanding of chemical compatibility, not just availability. While no specific permeation data for alpha-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol is readily available, we can make an informed decision based on its chemical structure (an amino alcohol).
Recommended Glove Material:
Butyl Rubber: Butyl rubber gloves generally offer excellent resistance to a wide range of chemicals, including many alcohols and amines.[3] They are a prudent first choice for prolonged contact.
Nitrile Rubber: Nitrile gloves are a common laboratory choice and offer good splash protection. However, their resistance to alcohols and amines can be limited.[4][5] Therefore, for anything other than incidental contact, double-gloving or frequent changes are recommended. Nitrile gloves should be inspected for any signs of degradation, such as swelling, discoloration, or cracking.
Glove Selection and Use Protocol:
Inspect Before Use: Always inspect gloves for tears, pinholes, or any signs of degradation before use.
Donning: Ensure hands are clean and dry before putting on gloves.
Doffing: Remove gloves by peeling them off from the cuff, turning them inside out to avoid contact with the contaminated exterior.
Disposal: Dispose of used gloves in a designated hazardous waste container.
Hand Hygiene: Wash hands thoroughly with soap and water after removing gloves.
Eye and Face Protection: A Non-Negotiable Barrier
Given that this chemical is a serious eye irritant, robust eye and face protection is mandatory.
Minimum Requirements:
Chemical Splash Goggles: These should be worn at all times when handling the chemical. They provide a seal around the eyes, protecting from splashes and vapors.[6]
Face Shield: When there is a significant risk of splashing (e.g., when transferring large volumes or working with heated material), a face shield should be worn in addition to chemical splash goggles. The face shield provides a broader barrier of protection for the entire face.[7]
All eye and face protection should meet the ANSI Z87.1 standard for impact and splash resistance.[7][8]
Respiratory Protection: Assessing the Inhalation Risk
The need for respiratory protection depends on the specific procedure and the potential for generating aerosols or vapors.
When is a Respirator Needed?
When working with the chemical outside of a certified chemical fume hood.
When heating the chemical, which increases its vapor pressure.
During spill cleanup of a significant quantity.
When aerosolization is likely (e.g., vortexing, sonicating).
Respirator Selection:
A NIOSH-approved air-purifying respirator (APR) with an appropriate cartridge is recommended.[6]
Cartridge Type: A combination cartridge for organic vapors and amines is the most appropriate choice. Look for a cartridge with a black (for organic vapors) and green (for ammonia/methylamine, which covers other amines) NIOSH color code.[9][10]
Fit Testing: A respirator is only effective if it forms a tight seal with the user's face. OSHA requires initial and annual fit testing for all tight-fitting respirators.[11][12]
Protective Clothing: The Final Barrier
Laboratory Coat: A standard laboratory coat should be worn to protect street clothes and skin from minor splashes.
Chemical-Resistant Apron: For procedures with a higher risk of splashes, a chemical-resistant apron worn over the lab coat provides an additional layer of protection.
Closed-Toed Shoes: Always wear closed-toed shoes in a laboratory setting.
Safe Handling and Disposal: A Step-by-Step Workflow
The following workflow outlines the critical steps for safely handling and disposing of alpha-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol.
Caption: Immediate response plan for accidental exposure.
Skin Contact: Immediately remove contaminated clothing and flush the affected area with copious amounts of water for at least 15 minutes. Seek medical attention.
[6]* Eye Contact: Immediately flush the eyes with a gentle stream of tepid water for at least 15 minutes, holding the eyelids open. Use an ANSI-compliant emergency eyewash station. [7][8][13][14][15]Seek immediate medical attention.
Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.
[2][6]* Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.
[6]
Spill Response
Evacuate and Alert: Immediately alert others in the area and evacuate non-essential personnel.
Ventilate: If it is safe to do so, increase ventilation in the area (e.g., by opening a fume hood sash).
Contain the Spill: Use an inert absorbent material such as vermiculite, sand, or a commercial spill kit to contain the spill.
[6]4. Neutralization (for small spills): While a specific neutralization protocol is not established, for very small spills, after absorption, the area can be wiped with a mild acidic solution (e.g., 5% acetic acid) to neutralize any remaining amine, followed by a thorough water rinse. This should only be performed by trained personnel with appropriate PPE.
Collection and Disposal: Carefully collect the absorbed material and any contaminated items into a labeled hazardous waste container.
Decontamination: Decontaminate the spill area with soap and water.
Report: Report the spill to the laboratory supervisor and the institutional environmental health and safety department.
Conclusion: A Culture of Safety
The safe handling of alpha-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol is not merely about following a set of rules, but about cultivating a deep-seated culture of safety. This guide provides the foundational knowledge and procedural steps to achieve this. By understanding the "why" behind each precaution, researchers can make informed decisions that protect themselves, their colleagues, and the integrity of their work.
References
ANSI Z358.1: The Emergency Eyewash & Shower Safety Standard - InspectNTrack. ([Link])
